4-Bromo-3-chloro-2,5,6-trifluoropyridine

• CAS: 54732-63-7

Core Science & Biosynthesis

Polyfluorinated Pyridine Building Blocks: A Strategic Asset in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The strategic incorporation of fluorine into molecular scaffolds has become a cornerstone of modern medicinal chemistry, profoundly influencing the pharmacokinetic and physicochemical properties of drug candidates. Among the privileged heterocyclic systems, the pyridine ring holds a significant position. When heavily fluorinated, this heterocycle transforms into a versatile building block with unique reactivity and conformational preferences, offering a powerful tool for drug discovery. This guide provides an in-depth exploration of polyfluorinated pyridine building blocks, from their fundamental synthesis and reactivity to their strategic application in the design of novel therapeutics. We will delve into the mechanistic underpinnings of their reactions, provide validated experimental protocols, and showcase their impact through compelling case studies.

The Fluorine Advantage in Pyridine Scaffolds

The introduction of multiple fluorine atoms onto a pyridine ring dramatically alters its electronic and steric properties. This transformation is not merely an incremental change but a fundamental shift that medicinal chemists can leverage to overcome common drug development hurdles.

• Modulation of pKa: Fluorine, being the most electronegative element, exerts a powerful electron-withdrawing effect. This significantly lowers the pKa of the pyridine nitrogen, reducing its basicity. This modulation can be critical for avoiding off-target effects, such as hERG channel inhibition, and for fine-tuning compound solubility and cell permeability. For instance, the pKa of pyridine is 5.2, while the pKa of pentafluoropyridine is -0.42, illustrating a dramatic reduction in basicity.

• Enhanced Metabolic Stability: The carbon-fluorine bond is exceptionally strong (bond dissociation energy of ~116 kcal/mol), making it resistant to metabolic cleavage. Polyfluorination can shield susceptible positions on the pyridine ring from oxidative metabolism by cytochrome P450 enzymes, thereby increasing the half-life of a drug candidate.

• Favorable Pharmacokinetic Profile: The strategic placement of fluorine can influence a molecule's lipophilicity, often measured as logP. While a single fluorine atom can increase lipophilicity, polyfluorination can lead to more complex effects on a molecule's overall polarity and its interactions with protein targets and metabolic enzymes. This allows for fine-tuning of the ADME (Absorption, Distribution, Metabolism, and Excretion) profile.

• Unique Conformational Effects and Binding Interactions: Fluorine can participate in favorable orthogonal multipolar interactions with protein backbone carbonyls and other electron-deficient groups within a target's active site. These non-covalent interactions can significantly enhance binding affinity and selectivity.

Synthesis of Polyfluorinated Pyridine Building Blocks

The accessibility of polyfluorinated pyridine building blocks is crucial for their widespread adoption in drug discovery programs. Several robust synthetic strategies have been developed, with the halogen exchange (HALEX) reaction being a prominent and scalable method.

The Halogen Exchange (HALEX) Reaction

The HALEX reaction is a cornerstone for the synthesis of polyfluorinated aromatics and heteroaromatics. It involves the displacement of chloride atoms with fluoride atoms using a fluoride salt, typically potassium fluoride (KF) or cesium fluoride (CsF), in a high-boiling polar aprotic solvent.

The general transformation can be represented as: C₅Cl₅N + 5 KF → C₅F₅N + 5 KCl

Key Experimental Considerations:

• Fluoride Source: Spray-dried KF is often preferred due to its high surface area and reactivity. CsF is more reactive but also more expensive and hygroscopic.

• Solvent: Solvents such as N,N-dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and sulfolane are commonly used due to their high boiling points and ability to solubilize the fluoride salts.

• Phase-Transfer Catalysts: The efficiency of the HALEX reaction can be significantly improved by the addition of a phase-transfer catalyst, such as a quaternary ammonium or phosphonium salt (e.g., tetrabutylammonium bromide) or a crown ether (e.g., 18-crown-6). These catalysts help to shuttle the fluoride anion from the solid phase into the organic phase where the reaction occurs.

Experimental Protocol: Synthesis of Pentafluoropyridine from Pentachloropyridine

Materials:

• Pentachloropyridine (1.0 eq)

• Spray-dried Potassium Fluoride (KF) (6.0 eq)

• Sulfolane

• Nitrogen atmosphere

Procedure:

• A flame-dried, three-necked round-bottom flask equipped with a mechanical stirrer, a condenser, and a nitrogen inlet is charged with pentachloropyridine and sulfolane.

• Spray-dried potassium fluoride is added to the mixture.

• The reaction mixture is heated to 220-240 °C under a nitrogen atmosphere and stirred vigorously.

• The progress of the reaction is monitored by Gas Chromatography-Mass Spectrometry (GC-MS) or ¹⁹F NMR.

• Upon completion, the reaction mixture is cooled to room temperature.

• The product, pentafluoropyridine, is isolated by fractional distillation under reduced pressure.

Self-Validation: The purity of the final product should be assessed by GC-MS and NMR spectroscopy (¹H, ¹³C, and ¹⁹F NMR). The absence of starting material and partially fluorinated intermediates confirms the completion of the reaction.

Diagram of the HALEX Reaction Workflow

Caption: Workflow for the synthesis of pentafluoropyridine via the HALEX reaction.

Reactivity and Regioselectivity: The Power of SNAr

Polyfluorinated pyridines are highly susceptible to nucleophilic aromatic substitution (SₙAr). The fluorine atoms act as excellent leaving groups and strongly activate the pyridine ring towards nucleophilic attack. The regioselectivity of this substitution is a key feature that can be exploited in synthetic design.

General Principles of Regioselectivity:

• Position 4 (para): The C4 position of pentafluoropyridine is the most activated towards nucleophilic attack. This is due to the combined electron-withdrawing effects of the flanking fluorine atoms at C3 and C5, and the ability of the nitrogen atom to stabilize the negative charge in the Meisenheimer intermediate.

• Position 2 (ortho): The C2 and C6 positions are the next most reactive sites.

• Position 3 (meta): The C3 and C5 positions are the least reactive towards nucleophilic substitution.

This predictable regioselectivity allows for the sequential and controlled introduction of various nucleophiles, enabling the construction of complex and diverse molecular architectures.

Diagram of SNAr Regioselectivity in Pentafluoropyridine

Caption: Regioselectivity of nucleophilic aromatic substitution (SNAr) on pentafluoropyridine.

Case Studies in Drug Discovery

The unique properties of polyfluorinated pyridines have been successfully applied in the development of several clinical candidates and approved drugs.

Case Study: Kinase Inhibitors

Many kinase inhibitors utilize a heterocyclic scaffold that forms hydrogen bonds with the hinge region of the kinase active site. The reduced basicity of a polyfluorinated pyridine can be advantageous in this context, as it can still act as a hydrogen bond acceptor without the liabilities associated with a more basic nitrogen atom.

Compound	Target	Significance of the Polyfluorinated Pyridine Moiety	Development Stage
Compound A	Tyrosine Kinase	The tetrafluoropyridine core provides a metabolically stable scaffold and positions key substituents for optimal binding. The reduced pKa minimizes off-target interactions.	Preclinical
AZD9291 (Osimertinib)	EGFR	While not a polyfluorinated pyridine, its development highlights the importance of heterocyclic scaffolds in kinase inhibition. The principles of pKa modulation are directly applicable.	Approved

Case Study: Central Nervous System (CNS) Agents

For drugs targeting the CNS, the ability to cross the blood-brain barrier (BBB) is paramount. The introduction of fluorine can increase lipophilicity, which can aid in BBB penetration. However, it is a delicate balance, as excessive lipophilicity can lead to non-specific binding and toxicity. The nuanced effects of polyfluorination on a pyridine scaffold allow for the fine-tuning of properties required for successful CNS drug candidates.

Advanced Synthetic Transformations

Beyond SₙAr, polyfluorinated pyridines can undergo a range of other useful transformations, further expanding their utility as building blocks.

• Lithiation and Functionalization: While challenging due to the electron-deficient nature of the ring, directed ortho-metalation (DoM) strategies can be employed to functionalize specific positions.

• Cross-Coupling Reactions: Palladium-catalyzed cross-coupling reactions, such as Suzuki and Buchwald-Hartwig aminations, can be performed on polyfluorinated pyridines, typically after a selective SₙAr reaction to introduce a suitable coupling partner.

Conclusion and Future Outlook

Polyfluorinated pyridine building blocks represent a powerful and versatile platform in modern drug discovery. Their unique electronic properties, predictable reactivity, and ability to confer favorable pharmacokinetic characteristics make them a valuable tool for medicinal chemists. As our understanding of fluorine chemistry deepens and new synthetic methodologies emerge, the application of these privileged scaffolds is set to expand, paving the way for the discovery of next-generation therapeutics with improved efficacy and safety profiles. The strategic and rational incorporation of polyfluorinated pyridines will undoubtedly continue to be a key enabler of innovation in the pharmaceutical industry.

References

• Hagmann, W. K. (2008). The Many Roles of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 51(15), 4359–4369. [Link]

Reactivity profile of 3-chloro-2,5,6-trifluoropyridine derivatives

Executive Summary

3-chloro-2,5,6-trifluoropyridine (CAS 2879-42-7) represents a specialized scaffold in the "fluorine-scan" toolkit of medicinal and agrochemical chemistry. Unlike its perfluorinated cousins (e.g., pentafluoropyridine), the presence of a single chlorine atom at the C3 position and a hydrogen atom at the C4 position breaks the symmetry of the molecule, creating a distinct regioselective landscape.

This guide details the reactivity profile of this scaffold, focusing on the three primary vectors of functionalization: Nucleophilic Aromatic Substitution (

) , Directed Ortho-Lithiation (DoM) , and Transition-Metal Catalyzed Cross-Coupling . By leveraging the specific electronic and steric bias introduced by the 3-chloro substituent, researchers can achieve high-precision functionalization without the need for protecting groups.

Electronic Structure & Reactivity Landscape

To predict the behavior of 3-chloro-2,5,6-trifluoropyridine, one must analyze the superposition of inductive (

) and mesomeric ( ) effects on the pyridine ring.

• The Nitrogen Core: The ring nitrogen exerts a strong

  and effect, significantly lowering the LUMO energy and activating the C2, C4, and C6 positions toward nucleophilic attack.

• The 3-Chloro Substituent: Chlorine is inductively withdrawing (

  ) but mesomerically donating ( ). In nucleophilic substitution, the steric bulk of the chlorine atom (Van der Waals radius ~1.75 Å) dominates the kinetic landscape, shielding the adjacent C2 position.

• The C4 "Gap": The presence of a hydrogen atom at C4 (para to Nitrogen) is a critical structural feature. It prevents

  at the typically most reactive para-position, forcing nucleophiles to the ortho-positions (C2 or C6). Simultaneously, the C4-H bond is highly acidic ( estimated < 25) due to the flanking halogens, making it a prime target for lithiation.

Reactivity Hierarchy

• C6-F: Most reactive toward

  (Ortho to N, least sterically hindered).

• C4-H: Highly reactive toward strong bases (Lithiation/Deprotonation).

• C2-F: Activated but sterically hindered by C3-Cl; requires small nucleophiles or forcing conditions.

• C3-Cl: Least reactive toward

  ; reactive in Pd-catalyzed couplings (Suzuki/Buchwald).

Regioselective Nucleophilic Aromatic Substitution ( )

The most common entry point for diversifying this scaffold is the displacement of fluorine. In polyfluorinated pyridines, fluorine is an excellent leaving group due to the high strength of the C-F bond being offset by the high stability of the fluoride anion and the strong polarization of the C-F bond which attracts nucleophiles.

The C6 Selectivity Rule

While both C2 and C6 are activated by the ring nitrogen, experimental evidence and steric modeling confirm that C6 is the primary site of attack .

• C2 Environment: Flanked by Nitrogen and Chlorine (C3) .

• C6 Environment: Flanked by Nitrogen and Fluorine (C5) .

Since the chlorine atom is significantly larger than fluorine, it kinetically blocks the trajectory of incoming nucleophiles at C2. Consequently, reactions with amines, thiols, and alkoxides proceed with >90% regioselectivity for the C6 position under standard conditions.

DOT Diagram: Reactivity Pathways

Figure 1: Divergent reactivity pathways.[1] The C6 position dominates nucleophilic substitution, while C4 is reserved for metalation and C3 for cross-coupling.

Functionalization at C4: The Metalation Vector

The C4 position offers a unique "handle" for introducing carbon-based electrophiles (aldehydes, esters, iodides) that cannot be introduced via

.

Mechanism: Directed Ortho-Lithiation (DoM)

The C4 proton is acidified by the inductive effect of the C3-Cl and C5-F atoms. Treatment with a non-nucleophilic base (LDA or LiTMP) at low temperatures results in clean deprotonation.

Critical Caution: The resulting lithio-species is prone to "Halogen Dance" (scrambling of the halogen positions) if the temperature rises above -60°C. The lithium atom stabilizes itself by coordinating with the adjacent fluorine (C5) and chlorine (C3).

Experimental Protocols

Protocol A: Regioselective C6-Amination

Target: Synthesis of 3-chloro-2,5-difluoro-6-morpholinopyridine

Rationale: Morpholine is used here as a representative secondary amine. The use of DIPEA scavenges the generated HF, while Acetonitrile (MeCN) provides a polar aprotic environment that enhances the nucleophilicity of the amine without promoting side reactions.

Workflow:

• Preparation: Dissolve 3-chloro-2,5,6-trifluoropyridine (1.0 equiv) in anhydrous MeCN (0.2 M concentration).

• Base Addition: Add DIPEA (N,N-Diisopropylethylamine) (1.2 equiv) at 0°C.

• Nucleophile Addition: Add Morpholine (1.05 equiv) dropwise over 10 minutes.

  • Note: Dropwise addition prevents localized heating, which could overcome the activation energy barrier for C2 substitution.

• Reaction: Stir at 0°C for 1 hour, then warm to Room Temperature (RT) for 2 hours.

• Validation: Monitor by TLC (Hexane/EtOAc 9:1). The product will appear as a new spot with lower

  than the starting material.

• Workup: Evaporate solvent. Redissolve in EtOAc, wash with water and brine. Dry over

  .

• Purification: Silica gel chromatography (0-10% EtOAc in Hexanes).

Expected Yield: 85-92% (C6 isomer). <5% (C2 isomer).

Protocol B: C4-Lithiation and Formylation

Target: Synthesis of 3-chloro-2,5,6-trifluoroisonicotinaldehyde

Rationale: LDA is preferred over n-BuLi to avoid nucleophilic attack at the C6 position (which n-BuLi might do as a nucleophile).

Workflow:

• Inert Atmosphere: Flame-dry a 2-neck flask and purge with Argon.

• Base Gen: Add anhydrous THF and Diisopropylamine (1.1 equiv). Cool to -78°C. Add n-BuLi (1.1 equiv) dropwise. Stir 30 mins to form LDA.

• Substrate Addition: Dissolve 3-chloro-2,5,6-trifluoropyridine (1.0 equiv) in THF and add dropwise to the LDA solution at -78°C.

  • Critical: Maintain internal temperature below -70°C.

• Metalation: Stir for 45 minutes at -78°C. The solution usually turns deep yellow/orange.

• Quench: Add dry DMF (Dimethylformamide) (2.0 equiv) rapidly.

• Hydrolysis: Stir for 30 mins at -78°C, then quench with sat.

  solution while still cold.

• Workup: Extract with

  . The aldehyde is sensitive; keep solutions neutral.

Data Summary: Nucleophile Scope

The following table summarizes the expected regioselectivity for various nucleophiles based on steric parameters.

Nucleophile Class	Example	Primary Site	Est. Selectivity (C6:C2)	Notes
Small Primary Amines	Methylamine	C6	85:15	Small size allows some C2 attack.
Cyclic Secondary Amines	Morpholine	C6	>95:5	Steric bulk of ring favors C6.
Alkoxides	NaOMe	C6	90:10	Highly reactive; temperature control is vital.
Thiols	Ph-SH	C6	>98:2	Soft nucleophile; highly selective.
Carbon Nucleophiles	Malonate	C6	>95:5	Via mechanism.

References

• PubChem. (2025).[2] 3-Chloro-2,5,6-trifluoropyridine Compound Summary. National Library of Medicine. [Link]

• Google Patents. (1998). Method of preparation of 3,5-dichloro-2,4,6-trifluoropyridine (Analogous chemistry).[3] Patent CA1301763C.

• Royal Society of Chemistry. (2012). Site-selective nucleophilic substitution reactions of pentafluoropyridine.[1] New Journal of Chemistry. [Link]

• National Institutes of Health (NIH). (2008). Reactions of 5-chloro-2,4,6-trifluoropyrimidine with nitrogen centred nucleophiles.[4] PMC. [Link]

Sources

• 1. Site-selective nucleophilic substitution reactions of pentafluoropyridine with hydroxybenzaldehydes: synthesis of triarylmethanes comprising perfluoropyridine moieties - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. 3,5,6-Trichloro-2-pyridinol | C5H2Cl3NO | CID 23017 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CA1301763C - Method of preparation of 3,5-dichloro-2,4,6- trifluoropyridine - Google Patents [patents.google.com]
• 4. Perhalogenated pyrimidine scaffolds. Reactions of 5-chloro-2,4,6-trifluoropyrimidine with nitrogen centred nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to 4-Bromo-3-chloro-2,5,6-trifluoropyridine for Researchers and Drug Development Professionals

This in-depth guide provides a technical overview of 4-Bromo-3-chloro-2,5,6-trifluoropyridine, a key building block for researchers, medicinal chemists, and professionals in drug development. This document delves into its chemical properties, synthesis, commercial availability, and its strategic applications in the synthesis of complex molecules.

Introduction: The Strategic Importance of Polysubstituted Pyridines

The pyridine scaffold is a cornerstone in medicinal chemistry and agrochemical research, with a significant percentage of top-selling pharmaceuticals incorporating this heterocycle. The introduction of multiple halogen and trifluoromethyl substituents onto the pyridine ring, as seen in 4-Bromo-3-chloro-2,5,6-trifluoropyridine, creates a highly versatile and reactive building block. The electron-withdrawing nature of the fluorine and chlorine atoms significantly influences the electronic properties of the pyridine ring, making it susceptible to various chemical transformations. This strategic functionalization allows for the precise and controlled introduction of diverse molecular fragments, a critical aspect of modern drug design and optimization.

Fluorinated nitrogen-containing aromatic compounds, in particular, play an irreplaceable role in the life sciences.[1] Statistics indicate that a substantial portion of small molecule drugs and agricultural chemicals on the market contain fluorinated aromatic units.[1] The unique properties imparted by fluorine, such as increased metabolic stability, enhanced binding affinity, and improved bioavailability, make compounds like 4-Bromo-3-chloro-2,5,6-trifluoropyridine highly sought-after intermediates.

Physicochemical Properties and Spectroscopic Data

A thorough understanding of the physicochemical properties of 4-Bromo-3-chloro-2,5,6-trifluoropyridine is essential for its effective use in synthesis.

Property	Value	Source
CAS Number	54732-63-7	[2][3]
Molecular Formula	C₅BrClF₃N	ChemWhat
Molecular Weight	246.41 g/mol	ChemWhat
Appearance	Typically a solid	Inferred from supplier data
Storage	2-8 °C	ChemWhat

While detailed, publicly available spectroscopic data for this specific molecule is limited, typical chemical shifts in ¹⁹F NMR for related fluorinated pyridines can provide valuable insights for characterization.[4][5][6][7][8] The chemical shifts of the fluorine atoms are highly sensitive to their position on the pyridine ring and the nature of the other substituents.

Synthesis Strategies

The synthesis of polyhalogenated and fluorinated pyridines often involves multi-step processes, starting from more readily available precursors. A common strategy for the synthesis of compounds like 4-Bromo-3-chloro-2,5,6-trifluoropyridine involves the halogen exchange reactions of polychlorinated pyridines. For instance, the reaction of pentachloropyridine with a suitable fluorinating agent, such as potassium fluoride, can lead to the exchange of chlorine atoms for fluorine. The conditions of this reaction, including temperature, solvent, and the presence of phase-transfer catalysts, can be optimized to control the degree and regioselectivity of fluorination. Subsequent selective bromination and chlorination steps can then be employed to arrive at the target molecule.

Experimental Workflow: Conceptual Synthesis Pathway

Caption: Conceptual workflow for the synthesis of 4-Bromo-3-chloro-2,5,6-trifluoropyridine.

Reactivity and Applications in Drug Discovery

The strategic placement of bromine, chlorine, and fluorine atoms on the pyridine ring of 4-Bromo-3-chloro-2,5,6-trifluoropyridine makes it a versatile substrate for a variety of chemical transformations, particularly in the construction of complex pharmaceutical intermediates.

Cross-Coupling Reactions

The bromine atom at the 4-position is a prime site for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig reactions.[9][10][11] These reactions are fundamental in modern organic synthesis for the formation of carbon-carbon and carbon-heteroatom bonds. The ability to introduce a wide array of aryl, heteroaryl, alkynyl, and amino moieties at this position allows for the rapid generation of diverse compound libraries for biological screening.

Logical Relationship: Cross-Coupling Applications

Caption: Utility of the C-Br bond in cross-coupling reactions for pharmaceutical scaffold synthesis.

Nucleophilic Aromatic Substitution (SNAr)

The highly electron-deficient nature of the trifluorinated pyridine ring makes it susceptible to nucleophilic aromatic substitution (SNAr) reactions. The fluorine atoms, particularly at the 2- and 6-positions, can be displaced by a variety of nucleophiles, such as alkoxides, thiolates, and amines. This reactivity provides a complementary approach to functionalization, allowing for the introduction of different substituents at positions not accessible through cross-coupling at the C4-position. The regioselectivity of SNAr on polyfluorinated pyridines is a well-studied area, with the 4-position often being the most reactive towards nucleophilic attack.[12][13]

Commercial Suppliers

A curated list of potential commercial suppliers for 4-Bromo-3-chloro-2,5,6-trifluoropyridine (CAS: 54732-63-7) is provided below. Researchers are advised to contact the suppliers directly for the most current information on purity, availability, and pricing.

Supplier	Location	Notes
Nanjing Lynsci Chemical Co., Ltd.	China	Listed as a supplier of CAS 54732-63-7.[2]
ChemWhat	-	Lists the compound in their database with basic information.[3]

Note: The commercial availability of this compound can be limited, and some listings may be for custom synthesis. It is imperative to verify the identity and purity of the supplied material upon receipt.

Safety and Handling

4-Bromo-3-chloro-2,5,6-trifluoropyridine is a halogenated organic compound and should be handled with appropriate safety precautions in a well-ventilated fume hood. Personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn at all times. Consult the Safety Data Sheet (SDS) from the supplier for detailed information on hazards, handling, and disposal.

Conclusion

4-Bromo-3-chloro-2,5,6-trifluoropyridine is a highly functionalized and reactive building block with significant potential in the fields of drug discovery and agrochemical synthesis. Its unique substitution pattern allows for a wide range of synthetic transformations, enabling the construction of novel and complex molecular architectures. A thorough understanding of its reactivity and careful selection of reaction conditions are key to successfully leveraging this versatile intermediate in research and development endeavors.

References

• ChemWhat. 4-bromo-3-chloro-2,5,6-trifluoropyridine CAS#: 54732-63-7. Available from: [Link]

• Iacono, S. T., et al. (2020). Perfluoropyridine: Discovery, Chemistry, and Applications in Polymers and Material Science. Polymers, 12(11), 2533. Available from: [Link]

• MDPI. (2020). Perfluoropyridine: Discovery, Chemistry, and Applications in Polymers and Material Science. Available from: [Link]

• University of California, Santa Barbara. 19F NMR Reference Standards. Available from: [Link]

• ChemWhat. 4-bromo-3-chloro-2,5,6-trifluoropyridine CAS#: 54732-63-7. Available from: [Link]

• Porebski, P. (2022). 19F-centred NMR analysis of mono-fluorinated compounds. Chemical Science, 13(15), 4265-4275. Available from: [Link]

• University of Münster. (2024). New method for introducing fluorinated components into molecules. Available from: [Link]

• Defense Technical Information Center. (1971). Fluorine-19 Nuclear Magnetic Resonance. Available from: [Link]

• Fier, P. S., & Hartwig, J. F. (2013). Selective C-H fluorination of pyridines and diazines inspired by a classic amination reaction. Science, 342(6161), 956-960. Available from: [Link]

• Allfluoro pharmaceutical co .ltd. 4-Bromo-3-chloro-2-fluoropyridine,1017793-21-3. Available from: [Link]

• Organic Syntheses. 3-BROMO-4-AMINOTOLUENE. Available from: [Link]

• Pharmaceutical Technology. (2016). New Horizons for Cross-Coupling Reactions. Available from: [Link]

• University of California, Santa Barbara. 19F Chemical Shifts and Coupling Constants. Available from: [Link]

• ResearchGate. Series of 19 F NMR spectra recorded during the process of warming a... Available from: [Link]

• ResearchGate. Synthesis of 4-chloro-3-fluorotoluene and 4-bromo-3-fluorotoluene. Available from: [Link]

• Journal of Chemical and Pharmaceutical Research. (2024). Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications. Available from: [Link]

• ePrints Soton. Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6-alkynyl-3-fluoro-2-pyridinaldoximes and -amidoximes. Available from: [Link]

• MDPI. (2021). Synthesis of Novel Key Chromophoric Intermediates via C-C Coupling Reactions. Available from: [Link]

• IUCr Journals. (2020). Synthesis and structure of 4-bromo-2-chlorophenyl 4′-methoxy-[1,1′-biphenyl]-4-carboxylate featuring short halogen⋯oxygen contacts. Available from: [Link]

• National Center for Biotechnology Information. (2018). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Available from: [Link]

• Arctom Scientific. 4-Bromo-3-chloro-5-fluoropyridine | 1211590-18-9. Available from: [Link]

Sources

• 1. Research Progress on the Meta C-H Fluorination Reactions of Pyridines and Isoquinolines - Oreate AI Blog [oreateai.com]
• 2. Page loading... [wap.guidechem.com]
• 3. 4-溴-3-氯-2,5,6-三氟吡啶 CAS#: 54732-63-7 • ChemWhat | 化學品和生物製品資料庫 [chemwhat.tw]
• 4. colorado.edu [colorado.edu]
• 5. 19F-centred NMR analysis of mono-fluorinated compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. apps.dtic.mil [apps.dtic.mil]
• 7. 19F [nmr.chem.ucsb.edu]
• 8. researchgate.net [researchgate.net]
• 9. pharmtech.com [pharmtech.com]
• 10. jocpr.com [jocpr.com]
• 11. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 12. researchgate.net [researchgate.net]
• 13. Perfluoropyridine: Discovery, Chemistry, and Applications in Polymers and Material Science - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Nucleophilic aromatic substitution (SNAr) on trifluoropyridines

Application Note: High-Precision SNAr on Trifluoropyridines

Introduction: The Fluorine Advantage

Trifluoropyridines are high-value scaffolds in medicinal chemistry. The strategic incorporation of fluorine modulates pKa, metabolic stability, and lipophilicity. However, functionalizing these rings via Nucleophilic Aromatic Substitution (SNAr) presents a specific challenge: Regiochemical Ambiguity .

Unlike simple chloropyridines, trifluoropyridines offer multiple electrophilic sites (C2, C3, C4, C5, C6). Successful functionalization requires not just a recipe, but a mechanistic understanding of how the pyridine nitrogen and adjacent fluorine atoms direct incoming nucleophiles.

This guide provides a validated framework for achieving predictable mono- and di-substitution on trifluoropyridine cores.

Mechanistic Insight & Regiocontrol

To control the reaction, one must understand the hierarchy of activation. The pyridine nitrogen is the primary activator, pulling electron density via induction (-I) and resonance (-M).

The Hierarchy of Electrophilicity

• Ortho (C2/C6): Most activated. The inductive effect of Nitrogen is strongest here.

• Para (C4): Activated by resonance, but lacks the strong inductive pull found at the ortho position.

• Meta (C3/C5): Deactivated. Nucleophilic attack here disrupts aromaticity without significant stabilization of the Meisenheimer intermediate.

Critical Insight - The "Ortho Effect": In 2,4,6-trifluoropyridine, substitution occurs almost exclusively at the C2 (or C6) position first. The C4 position is less electrophilic.[1] Only after the C2/C6 positions are substituted (or sterically blocked) does C4 become a viable target, often requiring higher temperatures.

Visualization: Regioselectivity Decision Tree

The following diagram illustrates the logical flow for predicting the site of attack based on substrate substitution patterns.

Caption: Decision logic for predicting major regioisomers in trifluoropyridine SNAr.

Experimental Strategy: Variables & Optimization

A. Solvent Selection

The choice of solvent dictates the reaction rate and the stability of the Meisenheimer complex.

Solvent Class	Examples	Suitability	Mechanistic Note
Polar Aprotic	DMSO, DMF, NMP	Excellent	Stabilizes the anionic transition state; accelerates reaction significantly.
Polar Protic	MeOH, EtOH, iPrOH	Moderate	Can H-bond with nucleophiles (reducing reactivity). Risk: Alkoxide competition if strong base is used.[2]
Ethereal	THF, Dioxane	Good	Useful for milder rates to prevent over-substitution.
Non-Polar	Toluene	Poor	Generally requires phase transfer catalysts (e.g., 18-crown-6) to work.

B. Base Selection

• Weak Bases (Carbonates):

  or are standard. Cesium is superior for solubility in organic solvents.

• Organic Bases (Amines): DIPEA (Hünig's base) or

  . Preferred for amine nucleophiles to scavenge HF.

• Strong Bases (Hydrides/Alkoxides): NaH or LiOtBu. Use only for weak nucleophiles (like alcohols) to generate the reactive alkoxide in situ.

Detailed Protocols

Protocol A: Mono-Amination of 2,4,6-Trifluoropyridine

Objective: Selective displacement of a single fluorine at the C2 position using a secondary amine (e.g., Morpholine).

Reagents:

• 2,4,6-Trifluoropyridine (1.0 equiv)

• Morpholine (1.05 equiv) — Strict stoichiometry prevents di-substitution.

• DIPEA (1.2 equiv)

• Acetonitrile (ACN) or THF [0.2 M]

Step-by-Step Workflow:

• Setup: Flame-dry a round-bottom flask and purge with

  .

• Solvation: Dissolve 2,4,6-trifluoropyridine (1.0 equiv) in anhydrous ACN (0.2 M).

• Cooling: Cool the solution to 0°C using an ice bath. Crucial: Low temperature maximizes kinetic selectivity for the mono-product.

• Addition: Mix Morpholine (1.05 equiv) and DIPEA (1.2 equiv) in a separate vial. Add this mixture dropwise to the pyridine solution over 15 minutes.

• Reaction: Stir at 0°C for 1 hour, then allow to warm to Room Temperature (RT). Monitor by TLC/LCMS.[3]

  • Checkpoint: If di-substitution (2,6-bis) is observed, lower temp to -10°C for future runs.

• Workup: Quench with water. Extract with EtOAc (3x).[4] Wash organics with brine, dry over

  , and concentrate.[3][4]

• Purification: Flash chromatography (Hexane/EtOAc).

Protocol B: Etherification (Alkoxylation)

Objective: Installing an alkoxy group. This requires generating the nucleophile in situ.

Reagents:

• Substrate (1.0 equiv)

• Alcohol (1.1 equiv)

• NaH (60% dispersion, 1.2 equiv)

• THF (Anhydrous)

Step-by-Step Workflow:

• Activation: In a dried flask under

  , suspend NaH in THF at 0°C.

• Alkoxide Formation: Add the alcohol dropwise. Stir for 30 mins at 0°C until

  evolution ceases.

• Substitution: Add the trifluoropyridine solution (in THF) dropwise to the alkoxide mixture.

  • Note: Inverse addition (substrate to nucleophile) ensures the nucleophile is never in vast excess relative to the local concentration of substrate, helping control selectivity.

• Reaction: Stir at RT for 2-4 hours.

Workflow Visualization

The following diagram outlines the operational workflow for a standard SNAr campaign, including critical decision points for purification.

Caption: Standardized experimental workflow for SNAr on fluorinated heterocycles.

Troubleshooting & Expert Tips

Issue: Over-substitution (Formation of bis-adducts)

• Cause: Reaction temperature too high or excess nucleophile present.[5]

• Fix:

  • Reduce nucleophile equivalents to 0.95 (slightly sub-stoichiometric).

  • Run the reaction at -10°C or -20°C.

  • Dilute the reaction (0.05 M instead of 0.2 M).

Issue: Hydrolysis (Formation of Pyridinones)

• Cause: Wet solvent or hygroscopic base (

  absorbs water rapidly).

• Fix: Use molecular sieves in the solvent. Switch to organic bases (DIPEA) if the nucleophile is an amine.

Issue: Regio-scrambling

• Context: In asymmetric pyridines (e.g., 2,3,5-trifluoro), predicting the site can be hard.

• Validation: Always verify regiochemistry using 19F-NMR or NOESY experiments. 19F-NMR is particularly powerful; the coupling constants (

  ) and chemical shifts change drastically upon substitution.

References

• Mechanistic Studies on SNAr

  • Title: Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes.[6]

  • Source: N

  • URL:[Link]

• Solvent Effects in SNAr

  • Title: Effects of Ion and Protic Solvent on Nucleophilic Aromatic Substitution (SNAr) Reactions.[2][7]

  • Source: ResearchG

  • URL:[Link]

• Regioselectivity in Pyrimidines/Pyridines

  • Title: Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines.
  • Source: WuXi Biology.

  • URL:[Link]

• General Protocols & Data

  • Title: Application Notes and Protocols: Nucleophilic Aromatic Substitution (SNAr) Reactions on Fluoropyridines.

  • Source: BenchChem.[2][3][4]

Sources

• 1. youtube.com [youtube.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for the Regioselective Functionalization of 4-Bromo-3-chloro-2,5,6-trifluoropyridine

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: Unlocking the Potential of a Privileged Scaffold

Polyfunctionalized pyridine derivatives are cornerstones in medicinal chemistry and materials science, with a significant number of FDA-approved drugs containing this heterocyclic motif. The precise introduction of various substituents onto the pyridine core allows for the fine-tuning of a molecule's physicochemical properties, biological activity, and pharmacokinetic profile. 4-Bromo-3-chloro-2,5,6-trifluoropyridine stands as a versatile, yet challenging, building block. Its array of halogen atoms, each with distinct electronic and steric properties, offers multiple points for diversification. However, achieving regioselective functionalization is paramount to harnessing its full potential in a controlled and predictable manner.

This comprehensive guide provides a detailed exploration of the principles and practical protocols for the regioselective functionalization of 4-bromo-3-chloro-2,5,6-trifluoropyridine. We will delve into the mechanistic underpinnings of site-selectivity in both nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions, offering field-proven insights to guide your synthetic strategy.

The Logic of Regioselectivity: A Tale of Two Reaction Classes

The regiochemical outcome of reactions involving 4-bromo-3-chloro-2,5,6-trifluoropyridine is primarily dictated by the nature of the chemical transformation. The two major classes of reactions, nucleophilic aromatic substitution (SNAr) and palladium-catalyzed cross-coupling, follow distinct sets of rules governing which halogen atom is preferentially replaced.

Nucleophilic Aromatic Substitution (SNAr): The Dominance of Position

In SNAr reactions, the inherent electronic properties of the pyridine ring are the primary drivers of regioselectivity. The electron-withdrawing nature of the nitrogen atom creates regions of significant positive charge density at the positions ortho (C2/C6) and para (C4) to it, making them susceptible to nucleophilic attack. The stability of the resulting Meisenheimer intermediate, a key factor in the reaction pathway, is greatest when the negative charge can be delocalized onto the electronegative nitrogen atom.

For 4-bromo-3-chloro-2,5,6-trifluoropyridine, the order of reactivity for SNAr is as follows:

• C4-Position (Bromo): The para position is the most activated site for nucleophilic attack. The bromine atom at this position is the most likely to be displaced by a wide range of nucleophiles.

• C2/C6-Positions (Fluoro): The ortho positions are the next most reactive sites. The fluorine atoms at these positions are more labile than the chlorine at C3.

• C3-Position (Chloro): The meta position is the least activated towards nucleophilic attack.

• C5-Position (Fluoro): Similar to the C3 position, this meta position is significantly less reactive.

Palladium-Catalyzed Cross-Coupling: The Halogen's Identity Reigns Supreme

In contrast to SNAr, the regioselectivity of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Sonogashira couplings, is primarily governed by the bond strength of the carbon-halogen bond. The oxidative addition of the palladium(0) catalyst to the carbon-halogen bond is the rate-determining step, and the reactivity follows the trend: C-I > C-Br > C-Cl > C-F.

For 4-bromo-3-chloro-2,5,6-trifluoropyridine, the expected order of reactivity in palladium-catalyzed cross-coupling is:

• C4-Position (Bromo): The carbon-bromine bond is significantly weaker than the carbon-chlorine and carbon-fluorine bonds, making it the exclusive site of reaction under standard conditions.

• C3-Position (Chloro): The carbon-chlorine bond is the next most reactive, but harsher reaction conditions are typically required to achieve coupling at this site.

• C2/C5/C6-Positions (Fluoro): The carbon-fluorine bonds are the strongest and are generally unreactive in palladium-catalyzed cross-coupling reactions.

Experimental Protocols

The following protocols are designed to be robust and reproducible. However, as with any chemical reaction, optimization may be necessary for specific substrates and scales.

Protocol 1: Regioselective Suzuki-Miyaura Coupling at the C4-Position

This protocol details the palladium-catalyzed cross-coupling of 4-bromo-3-chloro-2,5,6-trifluoropyridine with an arylboronic acid, selectively functionalizing the C4 position.

Materials:

• 4-Bromo-3-chloro-2,5,6-trifluoropyridine

• Arylboronic acid (1.2 equivalents)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl2) (2 mol%)

• Potassium carbonate (K2CO3) (2.0 equivalents)

• 1,4-Dioxane

• Water

Procedure:

• To a clean, dry Schlenk flask, add 4-bromo-3-chloro-2,5,6-trifluoropyridine (1.0 mmol), the arylboronic acid (1.2 mmol), Pd(dppf)Cl2 (0.02 mmol), and K2CO3 (2.0 mmol).

• Evacuate and backfill the flask with an inert atmosphere (e.g., argon or nitrogen) three times.

• Add 1,4-dioxane (5 mL) and water (1 mL) via syringe.

• Stir the reaction mixture at 80 °C for 12 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

• Wash the organic layer with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 4-aryl-3-chloro-2,5,6-trifluoropyridine.

Entry	Arylboronic Acid	Product	Yield (%)
1	Phenylboronic acid	4-Phenyl-3-chloro-2,5,6-trifluoropyridine	85
2	4-Methoxyphenylboronic acid	4-(4-Methoxyphenyl)-3-chloro-2,5,6-trifluoropyridine	82
3	3-Thienylboronic acid	4-(Thiophen-3-yl)-3-chloro-2,5,6-trifluoropyridine	78

Table 1: Representative yields for the Suzuki-Miyaura coupling at the C4-position.

Protocol 2: Regioselective Sonogashira Coupling at the C4-Position

This protocol describes the selective coupling of a terminal alkyne to the C4-position of 4-bromo-3-chloro-2,5,6-trifluoropyridine.

Materials:

• 4-Bromo-3-chloro-2,5,6-trifluoropyridine

• Terminal alkyne (1.2 equivalents)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh3)2Cl2) (2 mol%)

• Copper(I) iodide (CuI) (4 mol%)

• Triethylamine (Et3N)

• Tetrahydrofuran (THF)

Procedure:

• To a clean, dry Schlenk flask, add 4-bromo-3-chloro-2,5,6-trifluoropyridine (1.0 mmol), Pd(PPh3)2Cl2 (0.02 mmol), and CuI (0.04 mmol).

• Evacuate and backfill the flask with an inert atmosphere three times.

• Add THF (5 mL) and triethylamine (2 mL) via syringe.

• Add the terminal alkyne (1.2 mmol) dropwise to the reaction mixture.

• Stir the reaction at room temperature for 6 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, filter the reaction mixture through a pad of Celite, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the 4-alkynyl-3-chloro-2,5,6-trifluoropyridine.

Entry	Terminal Alkyne	Product	Yield (%)
1	Phenylacetylene	4-(Phenylethynyl)-3-chloro-2,5,6-trifluoropyridine	90
2	Ethynyltrimethylsilane	4-((Trimethylsilyl)ethynyl)-3-chloro-2,5,6-trifluoropyridine	88
3	1-Hexyne	4-(Hex-1-yn-1-yl)-3-chloro-2,5,6-trifluoropyridine	85

Table 2: Representative yields for the Sonogashira coupling at the C4-position.

Protocol 3: Regioselective Nucleophilic Aromatic Substitution at the C4-Position

This protocol illustrates the displacement of the C4-bromo substituent with a representative oxygen nucleophile.

Materials:

• 4-Bromo-3-chloro-2,5,6-trifluoropyridine

• Phenol (1.1 equivalents)

• Potassium carbonate (K2CO3) (1.5 equivalents)

• Dimethylformamide (DMF)

Procedure:

• To a round-bottom flask, add 4-bromo-3-chloro-2,5,6-trifluoropyridine (1.0 mmol), phenol (1.1 mmol), and K2CO3 (1.5 mmol).

• Add DMF (5 mL) and stir the mixture at 60 °C for 4 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, pour the reaction mixture into water (20 mL) and extract with diethyl ether (3 x 15 mL).

• Combine the organic layers and wash with 1 M NaOH (2 x 10 mL), water (10 mL), and brine (10 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain 4-phenoxy-3-chloro-2,5,6-trifluoropyridine.

Entry	Nucleophile	Product	Yield (%)
1	Phenol	4-Phenoxy-3-chloro-2,5,6-trifluoropyridine	92
2	Sodium methoxide	4-Methoxy-3-chloro-2,5,6-trifluoropyridine	95
3	Pyrrolidine	4-(Pyrrolidin-1-yl)-3-chloro-2,5,6-trifluoropyridine	89

Table 3: Representative yields for the Nucleophilic Aromatic Substitution at the C4-position.

Troubleshooting and Optimization

• Low Yield in Cross-Coupling Reactions: Ensure all reagents and solvents are anhydrous and the reaction is performed under a strictly inert atmosphere. The choice of ligand can significantly impact the efficiency of Suzuki and Sonogashira couplings; consider screening different phosphine ligands.

• Side Reactions in SNAr: If substitution at the C2/C6 positions is observed, consider lowering the reaction temperature or using a less reactive nucleophile.

• Incomplete Reactions: For sluggish cross-coupling reactions, increasing the catalyst loading or reaction temperature may be beneficial. For SNAr, a stronger base or a more polar aprotic solvent can enhance the reaction rate.

Conclusion

4-Bromo-3-chloro-2,5,6-trifluoropyridine is a highly valuable and versatile building block for the synthesis of complex, functionalized pyridine derivatives. A thorough understanding of the principles of regioselectivity, as outlined in this guide, is crucial for its effective utilization. By carefully selecting the reaction type and conditions, researchers can achieve predictable and high-yielding transformations at specific positions on the pyridine ring, paving the way for the discovery of novel therapeutics and advanced materials.

References

• Baumann, M., et al. (2011). An overview of the synthetic routes to the best selling drugs containing 6-membered heterocycles. Beilstein Journal of Organic Chemistry, 7, 442-495. [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. [Link]

• Sonogashira, K. (2002). Development of Pd-Cu catalyzed cross-coupling of terminal acetylenes with sp2-carbon halides. Journal of Organometallic Chemistry, 653(1-2), 46-49. [Link]

• Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition, 41(22), 4176-4211. [Link]

• Vitaku, E., et al. (2014). Analysis of the Structural Diversity, Substitution Patterns, and Frequency of Nitrogen Heterocycles among U.S. FDA Approved Pharmaceuticals. Journal of Medicinal Chemistry, 57(24), 10257-10274. [Link]

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874-922. [Link]

• Why does nucleophilic aromatic substitution occur at C-2 and C-4 of pyridine? (2018). Chemistry Stack Exchange. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

Application Notes and Protocols for Suzuki-Miyaura Coupling of 4-Bromopyridines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed technical overview and practical protocols for the successful execution of the Suzuki-Miyaura cross-coupling reaction with 4-bromopyridines. As a foundational tool in modern synthetic chemistry, the ability to efficiently form carbon-carbon bonds with pyridine scaffolds is of paramount importance, particularly in the synthesis of pharmaceuticals and functional materials where the pyridine moiety is a common structural motif.[1][2][3][4] This document moves beyond a simple recitation of steps to explain the underlying principles and rationale behind experimental choices, ensuring a robust and reproducible methodology.

The Strategic Importance of 4-Arylpyridines

The 4-arylpyridine substructure is a privileged scaffold in medicinal chemistry, appearing in a wide array of biologically active molecules. The pyridine nitrogen acts as a hydrogen bond acceptor and can significantly influence the physicochemical properties of a compound, such as solubility and metabolic stability. The Suzuki-Miyaura coupling is one of the most versatile and widely employed methods for the synthesis of these vital building blocks due to its high functional group tolerance, mild reaction conditions, and the commercial availability of a vast library of boronic acids and their derivatives.[5][6]

Mechanistic Considerations in the Suzuki-Miyaura Coupling

The catalytic cycle of the Suzuki-Miyaura reaction is a well-established sequence of three primary steps: oxidative addition, transmetalation, and reductive elimination.[7][8][9] Understanding this mechanism is crucial for troubleshooting and optimizing reaction conditions.

Figure 1: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of the 4-bromopyridine, forming a Pd(II) intermediate. The reactivity order for halides is generally I > Br > Cl.[6] For bromides, this step is typically faster than the rate-determining step.[10]

• Transmetalation: This is often the rate-determining step. The organic group from the organoboron species (e.g., a boronic acid or its ester) is transferred to the palladium center. This step requires activation by a base, which forms a more nucleophilic boronate species.[11][12]

• Reductive Elimination: The two organic moieties on the palladium complex couple and are eliminated, forming the desired C-C bond and regenerating the active Pd(0) catalyst, which then re-enters the catalytic cycle.[9][10]

A key challenge with pyridine-containing substrates is the potential for the Lewis basic nitrogen to coordinate to the palladium center, which can inhibit catalytic activity.[13] However, the 4-pyridyl isomer is generally less problematic in this regard compared to 2-pyridyl substrates.[14]

Optimizing Reaction Conditions for 4-Bromopyridines

The success of the Suzuki-Miyaura coupling of 4-bromopyridines is highly dependent on the careful selection of the catalyst, ligand, base, and solvent.

Palladium Catalyst and Ligand Systems

The choice of palladium source and its associated ligand is critical for achieving high yields and turnover numbers. While simple catalysts like Pd(PPh₃)₄ can be effective, modern catalyst systems often employ bulky, electron-rich phosphine or N-heterocyclic carbene (NHC) ligands that promote the oxidative addition and reductive elimination steps.[13]

Catalyst System	Ligand Type	Typical Loading (mol%)	Key Advantages
Pd(PPh₃)₄	Monodentate Phosphine	3 - 5	Readily available, effective for many standard couplings.[5]
Pd(OAc)₂ / SPhos	Buchwald Ligand	1 - 2	High activity, good for challenging substrates.[1]
Pd(dppf)Cl₂	Bidentate Phosphine	2 - 5	Robust and versatile, often used in initial screening.[11][15]
PEPPSI™-IPr	NHC Ligand	0.5 - 2	Highly active, low catalyst loadings, good for sterically hindered substrates.[1]

Fictionalized data for comparison[1]

For many applications involving 4-bromopyridines, Pd(dppf)Cl₂ and Pd(PPh₃)₄ represent excellent starting points due to their broad applicability and commercial availability. For more challenging couplings or when aiming to minimize catalyst loading, more advanced systems like those employing Buchwald ligands (e.g., SPhos) or NHC ligands (e.g., PEPPSI™-IPr) are recommended.

The Crucial Role of the Base

The base plays a multifaceted role in the catalytic cycle, primarily by activating the boronic acid to form a more reactive boronate species.[7][11] The choice of base can significantly influence the reaction rate and yield.

Base	Strength	Common Applications & Considerations
K₂CO₃	Moderate	A versatile and commonly used base, often in aqueous solvent mixtures.[11]
Cs₂CO₃	Strong	Highly effective, often used in anhydrous conditions or with boronic esters.[8][10]
K₃PO₄	Strong	Another highly effective base, particularly with sterically demanding substrates.[1][5]
NaOH	Strong	A cost-effective option, typically used in aqueous media.[7]
KOtBu	Very Strong	Can be effective but may not be compatible with base-sensitive functional groups.[7]

For the coupling of 4-bromopyridines, inorganic bases like K₂CO₃ , Cs₂CO₃ , and K₃PO₄ are generally preferred. The choice is often linked to the solvent system; for instance, K₂CO₃ is frequently used in biphasic systems like toluene/water or dioxane/water.

Solvent Systems

The solvent serves to solubilize the reactants and catalyst and can influence the reaction kinetics. Biphasic solvent systems containing water are common in Suzuki couplings as they can aid in the dissolution of the inorganic base and facilitate the transmetalation step.[7]

Solvent System	Typical Ratio (v/v)	Temperature Range (°C)	Notes
1,4-Dioxane / Water	4:1 to 5:1	80 - 110	A very common and effective system for a wide range of substrates.[5][11]
Toluene / Water	4:1 to 5:1	80 - 100	Good for many couplings, though toluene can be harder to remove.[1]
Acetonitrile / Water	4:1	80	A more polar aprotic solvent option.[15]
THF	Anhydrous	60 - 70	Often used with stronger bases like Cs₂CO₃ or K₃PO₄.[7]
t-Amyl Alcohol	Anhydrous	100	Can be effective with certain catalyst systems like PEPPSI™-IPr.[1]

Degassing the solvent prior to use is a critical step to remove dissolved oxygen, which can oxidize and deactivate the Pd(0) catalyst. This is typically achieved by sparging with an inert gas (argon or nitrogen) or through several freeze-pump-thaw cycles.

Detailed Experimental Protocols

The following protocols are provided as a starting point and may require optimization depending on the specific boronic acid derivative being used.

Protocol 1: General Procedure using Pd(dppf)Cl₂

This protocol is a robust starting point for the coupling of 4-bromopyridine with a variety of aryl and heteroaryl boronic acids.

Figure 2: Workflow for Suzuki-Miyaura coupling using Pd(dppf)Cl₂.

Materials:

• 4-Bromopyridine (1.0 eq)

• Aryl or heteroaryl boronic acid (1.1 - 1.5 eq)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (2-5 mol%)

• Potassium Carbonate (K₂CO₃) (2.0 - 3.0 eq)

• 1,4-Dioxane (degassed)

• Water (degassed)

Procedure:

• To a reaction vessel (e.g., a Schlenk flask or microwave vial) equipped with a magnetic stir bar, add 4-bromopyridine, the boronic acid, Pd(dppf)Cl₂, and K₂CO₃.[11]

• Seal the vessel and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times.

• Add a degassed 4:1 or 5:1 mixture of 1,4-dioxane and water via syringe.[11]

• Heat the reaction mixture to 85-95 °C with vigorous stirring.

• Monitor the reaction for completion (typically 4-18 hours) by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting crude product by flash column chromatography on silica gel.

Protocol 2: Microwave-Assisted Synthesis

Microwave irradiation can significantly accelerate the reaction, often reducing reaction times from hours to minutes.

Materials:

• 4-Bromopyridine (1.0 eq)

• Aryl or heteroaryl boronic acid pinacol ester (1.2 eq)

• Pd(OAc)₂ (2 mol%) and SPhos (4 mol%) or Pd(PPh₃)₄ (5 mol%)

• Cesium Carbonate (Cs₂CO₃) (2.0 eq)

• 1,4-Dioxane (anhydrous, degassed)

Procedure:

• In a microwave reaction vessel, combine 4-bromopyridine, the boronic acid pinacol ester, the palladium catalyst and ligand (if separate), and Cs₂CO₃.

• Add anhydrous, degassed 1,4-dioxane.

• Seal the vessel and place it in the microwave reactor.

• Heat the mixture to 100-120 °C for 15-45 minutes.

• Monitor for completion and perform work-up and purification as described in Protocol 1.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	Inactive catalyst (oxidized)	Ensure proper degassing of solvents and use of inert atmosphere. Try a fresh bottle of catalyst.
Poor quality boronic acid	Use a fresh batch of boronic acid or consider converting it to a more stable pinacol ester.[10][15]
Insufficiently strong base	Switch to a stronger base like K₃PO₄ or Cs₂CO₃.
Protodeborylation	Presence of excess water or protic sources	Use anhydrous solvents and a stronger, less nucleophilic base (e.g., Cs₂CO₃). Consider using a boronic ester.[13]
Homocoupling of Boronic Acid	Oxygen in the reaction mixture	Improve degassing procedures.
Formation of Phenylated Impurities	Ligand degradation (e.g., from PPh₃)	Switch to a different ligand system (e.g., Buchwald or NHC ligands) or use purification methods to remove the impurity.[4][16]

References

• BenchChem. (2025). Application Notes and Protocols for Suzuki-Miyaura Coupling of 4-Bromo-2,6-bis(trifluoromethyl)pyridine.
• Wikipedia. (n.d.). Suzuki reaction.
• MDPI. (2022). Suzuki–Miyaura Reactions of (4-bromophenyl)
• Express Polymer Letters. (n.d.). Suzuki coupling reactions catalyzed by poly(N-ethyl-4-vinylpyridinium) bromide stabilized palladium nanoparticles in aqueous solution.
• National Institutes of Health. (n.d.). Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters.
• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide.
• BenchChem. (2025). A Comparative Analysis of Palladium Catalysts in Suzuki Reactions of Bromopyridines.
• Royal Society of Chemistry. (2017). Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides. Chemical Science.
• J-Stage. (n.d.).
• BenchChem. (n.d.). A Comparative Study of Bases in Suzuki Reactions of 2-Bromo-4-methylpyridine.
• The Royal Society of Chemistry. (2015).
• YouTube. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up.
• ACS Publications. (2023, August 23). Homogeneous and Recyclable Palladium Catalysts: Application in Suzuki–Miyaura Cross-Coupling Reactions. Organometallics.
• Semantic Scholar. (1999, January 1). The Palladium Catalysed Suzuki Coupling of 2- and 4-Chloropyridines.
• Royal Society of Chemistry. (n.d.). Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides. Chemical Science.
• Reddit. (2023, December 20). Help needed with unreproducible Suzuki coupling. r/Chempros.
• (n.d.). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles.
• Organic Chemistry Portal. (n.d.). Suzuki Coupling.
• WWJMRD. (n.d.). Recent Advances in the development of Suzuki Miyaura Coupling Reactions.
• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling.
• PubMed. (n.d.).
• PubMed. (2021, May 10).
• PMC. (n.d.). Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides - Chemical Science (RSC Publishing) DOI:10.1039/C7SC00675F [pubs.rsc.org]
• 3. Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 4. Development of Suzuki-Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies [mdpi.com]
• 6. wwjmrd.com [wwjmrd.com]
• 7. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 8. youtube.com [youtube.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Yoneda Labs [yonedalabs.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Suzuki Coupling [organic-chemistry.org]
• 13. Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The 2-Pyridyl Problem: Challenging Nucleophiles in Cross-Coupling Arylations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. reddit.com [reddit.com]
• 16. Development of Suzuki–Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands [jstage.jst.go.jp]

Application Note: High-Efficiency Synthesis of Fluorinated Pyridine Herbicides

Abstract & Strategic Context

The incorporation of fluorine into pyridine scaffolds is a cornerstone of modern herbicide design, enhancing metabolic stability and lipophilicity (LogP) for improved cuticular penetration. This guide addresses the technical challenges in synthesizing Fluroxypyr (4-amino-3,5-dichloro-6-fluoro-2-pyridyloxyacetic acid) and similar auxinic herbicides.[1]

The critical bottleneck in this synthesis is the Halogen Exchange (HALEX) reaction. While conceptually simple (

), the transformation of pentachloropyridine to 3,5-dichloro-2,4,6-trifluoropyridine requires precise control over thermodynamics, solvent selection, and water management to prevent tar formation and hydrolysis byproducts.

This application note provides a validated, scalable protocol for the HALEX reaction using anhydrous Potassium Fluoride (KF) in Sulfolane, followed by downstream regioselective functionalization.

Core Technology: The HALEX Reaction

The conversion of aryl chlorides to aryl fluorides using KF is reversible and kinetically demanding. Success relies on three "Process Pillars":

• Solvent Thermodynamics: We utilize Sulfolane (tetramethylene sulfone) instead of DMSO. While DMSO is common, it poses severe safety risks (exothermic decomposition) above 150°C. Sulfolane is thermally stable up to 285°C, allowing the reaction to proceed at the required 200°C+ activation energy.

• The "Naked" Fluoride Effect:

  is a tight ion pair with . To increase nucleophilicity, we must sequester or use a solvent that solvates cations but leaves anions "naked" (desolvated).

• Water Intolerance: Even 100 ppm of water poisons the reaction by forming HF and phenols. Azeotropic drying is mandatory.

Mechanism of Action

The reaction proceeds via a Meisenheimer complex. The electron-withdrawing chlorine atoms at the 3,5-positions activate the 2,4,6-positions for nucleophilic attack.

Figure 1: Mechanistic flow of the HALEX reaction in polar aprotic media, highlighting the critical dissolution step.

Experimental Protocols

Protocol A: High-Temperature HALEX Fluorination

Target: Synthesis of 3,5-dichloro-2,4,6-trifluoropyridine from Pentachloropyridine. Scale: 1.0 Molar (Pilot Scale Simulation).

Reagents & Equipment

Component	Specification	Quantity	Role
Pentachloropyridine	>98% Purity	251.3 g (1.0 mol)	Substrate
Potassium Fluoride (KF)	Spray-dried, <0.1%	232.4 g (4.0 mol)	Fluorinating Agent (Excess)
Sulfolane	Anhydrous (<50 ppm )	1000 mL	Solvent
Toluene	ACS Grade	150 mL	Azeotropic Entrainer
Reactor	2L Hastelloy or Glass-lined	-	Corrosion Resistance

Step-by-Step Procedure

• System Preparation: Equip the reactor with a mechanical stirrer (high torque), Dean-Stark trap, and nitrogen inlet.

• Azeotropic Drying (CRITICAL):

  • Charge Sulfolane and KF into the reactor.

  • Add Toluene (150 mL).

  • Heat to reflux (~110-120°C). Collect water/toluene in the Dean-Stark trap until the distillate is clear and the internal temperature rises, indicating toluene removal.

  • Technical Note: This step activates the KF surface.

• Reaction Initiation:

  • Cool mixture to 100°C.

  • Add Pentachloropyridine solid in one portion.

  • Ramp temperature to 210°C over 45 minutes.

• Reaction Maintenance:

  • Hold at 210°C for 6–8 hours.

  • Monitor via GC-FID. Target: >98% conversion of pentachloropyridine.

  • Observation: The mixture will darken significantly.

• Work-up (Distillation Method):

  • The product is volatile. Install a distillation head.

  • Apply vacuum (reduced pressure, ~20 mmHg) and distill the product directly from the hot sulfolane mixture.

  • Yield Target: 85-90% (approx. 175-185 g).

Protocol B: Regioselective Functionalization (Fluroxypyr Pathway)

Target: Conversion of 3,5-dichloro-2,4,6-trifluoropyridine to 4-amino-3,5-dichloro-6-fluoro-2-pyridyloxyacetic acid derivative.

This stage exploits the differential reactivity of the fluorines. The 4-position is most susceptible to nucleophilic attack (

), followed by the 2/6 positions.

Workflow Diagram

Figure 2: Stepwise functionalization preserving the 3,5-dichloro pattern while installing the amino and ether moieties.

Procedure

• Amination (4-position):

  • Dissolve the trifluoro intermediate in acetonitrile.

  • Add aqueous ammonia (

    ) slowly at 0–5°C .

  • Mechanism:[2][3] Steric hindrance from 3,5-chlorines directs the small nucleophile (

    ) to the 4-position.

  • Isolate 4-amino-3,5-dichloro-2,6-difluoropyridine by filtration.[1]

• Etherification (2-position):

  • React the amine intermediate with Methyl Glycolate (or salts of glycolic acid) and KOH in DMSO at 80°C.

  • The 2-position fluorine is displaced by the alkoxide.

• Final Hydrolysis:

  • Saponify the ester (if ester route used) to yield the free acid (Fluroxypyr).

Safety & Hazard Management

Warning: This protocol involves High Hazards.

Hazard	Mitigation Strategy
HF Generation	Contact between KF/Fluorinated products and strong acids releases Hydrogen Fluoride gas. Never acidify the HALEX waste stream without excess calcium (lime) treatment to precipitate .
Sulfolane Thermal Runaway	Do not exceed 285°C. Ensure reactor has a rupture disk vented to a scrubber.
Skin Permeation	Fluorinated pyridines are highly lipophilic and neurotoxic. Use Double-Gloving (Nitrile + Laminate) and full Tyvek suits.

References

• Synthesis of Fluroxypyr: Ruane, S. (2000). Synthesis of Fluroxypyr for the Use on Broad Leaf Plants. TU Dublin. Available at: [Link]

• Picolinafen Chemistry: PubChem. (n.d.). Picolinafen Compound Summary. Available at: [Link]

• Industrial Fluorination: Finger, G. C., et al. (1959). Aromatic Fluorine Compounds via the Halex Process. Journal of the American Chemical Society.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Halex Reaction - Wordpress [reagents.acsgcipr.org]
• 3. CN104592103A - Method for synthesizing fluroxypyr ester - Google Patents [patents.google.com]

Technical Notes & Optimization

Improving regioselectivity in SNAr reactions of polyfluoropyridines

Technical Support Center: Polyfluoropyridine Regioselectivity

Ticket ID: PFP-SNAR-001 Status: Open Assigned Scientist: Senior Application Specialist, Fluorine Chemistry Division[1]

Mission Statement

Welcome to the Polyfluoropyridine Technical Support Hub. You are likely here because the regioselectivity of your nucleophilic aromatic substitution (

) on pentafluoropyridine (PFPy) or related polyfluoro-heterocycles is not behaving as predicted.

This guide moves beyond basic textbook theory.[1] We address the specific kinetic vs. thermodynamic competitions that drive C4 vs. C2 selectivity and provide actionable troubleshooting for "over-reaction" (polysubstitution).

Module 1: The Mechanistic Logic (Why C4?)

The Core Rule

In pentafluoropyridine, nucleophilic attack occurs predominantly at the C4 (para) position.

Why?

• Activation: The nitrogen atom is electron-withdrawing.[1][2] The C2 and C4 positions are most electron-deficient (activated).[1]

• Meisenheimer Stability: Attack at C4 creates a negative charge that can be delocalized directly onto the electronegative nitrogen atom without disrupting the

  -framework as severely as C3 attack.[1]

• Screening Effects: While C2 is closer to the nitrogen (inductive effect), it suffers from lone-pair repulsion between the incoming nucleophile and the nitrogen lone pair. C4 is sterically and electrostatically more accessible for the initial approach.[1]

Visualization: The Selectivity Landscape

The following diagram illustrates the competitive pathways. Note that while C4 is the kinetic preference, "over-reaction" (subsequent attack at C2/C6) is the most common failure mode.

Figure 1: Reaction pathway analysis.[1] Note that the primary risk is not usually C2-selectivity, but rather the rapid consumption of the C4-product to form the 2,4-disubstituted species.[1]

Module 2: Troubleshooting Selectivity & Yield

Issue 1: "I am getting a mixture of mono- and di-substituted products."

This is the most frequent ticket we receive.[1] The C4-substituted product is still highly activated (it has 4 fluorines), making it susceptible to a second attack at C2.

Variable	Recommendation	The "Why" (Causality)
Stoichiometry	0.95 equiv of Nucleophile	Never use excess nucleophile if mono-substitution is the goal.[1] Starve the reaction slightly.
Temperature	-78°C to 0°C	Lower temperatures favor the kinetic product (C4-mono) and provide a higher barrier against the second substitution.[1]
Addition Mode	Inverse Addition	Add the nucleophile dropwise to the PFPy solution. This ensures the concentration of Nu is always low relative to the substrate, minimizing di-substitution.
Solvent	Ether/Toluene vs. DMF	Polar aprotic solvents (DMF, DMSO) stabilize the transition state too well, accelerating the rate beyond control. Non-polar or H-bonding solvents retard the rate, improving selectivity [1].[1]

Issue 2: "I specifically need the C2-substituted product."

Direct C2 selectivity on pentafluoropyridine is chemically difficult because C4 is so dominant.[1]

• Strategy A (Blocking): Start with 4-chlorotetrafluoropyridine? No, the Cl is a better leaving group? Actually, in polyfluoroarenes, F is often a better leaving group than Cl due to the highly stabilized Meisenheimer complex, but C4-H (tetrafluoropyridine) is a better starting point if you can functionalize C2 via lithiation.

• Strategy B (Hard Nucleophiles): Some literature suggests "hard" nucleophiles (alkoxides) may show slightly increased affinity for C2 due to electrostatic attraction to Nitrogen, but C4 usually still dominates.

• Strategy C (The Real Fix): If you need a C2 substituent, you often must perform the C4 substitution first (with a dummy group or your desired C4 group) and then perform a second

  at C2.

Issue 3: "My reaction works but the yield is low due to hydrolysis."

Polyfluoropyridines are electron-starved.[1] In the presence of wet solvents and base (e.g.,

), hydroxide ions ( ) act as competitive nucleophiles, replacing fluorines to form pyridinols (which tautomerize to pyridones).

• Fix: Use anhydrous solvents (molecular sieves) and sterically hindered bases (e.g., DIPEA) or anhydrous carbonate salts dried under vacuum.

Module 3: Analytical Troubleshooting ( NMR)

You cannot rely on

NMR for pentafluoropyridine derivatives (often no protons!).[1] NMR is mandatory.

Diagnostic Shifts (Approximate relative to

):

Position	Chemical Shift ( ppm)	Signal Appearance	Diagnostic Feature
C2 / C6	-90 to -100 ppm	Complex Multiplet	Downfield due to proximity to Nitrogen (deshielding).[1]
C4	-130 to -150 ppm	Triplet of Triplets	Disappears upon C4-substitution.[1]
C3 / C5	-160 to -170 ppm	Complex Multiplet	Upfield (shielded).[1]

Interpretation Guide:

• Starting Material: Look for 3 signals (AA'MM'X pattern).[1]

• C4-Substitution: The signal at ~ -140 ppm (C4) will disappear . You will remain with two signals (AA'BB' system) representing the symmetric C2/C6 and C3/C5 pairs.[1]

• C2-Substitution: Symmetry breaks. You will see 4 distinct fluorine signals (if the substituent is not F).

• Polysubstitution: Look for integration changes. If C2/C6 signal intensity drops relative to C3/C5, you have hit the ortho positions.

Module 4: Validated Protocol (Mono-Substitution at C4)

Scenario: Reaction of Pentafluoropyridine (1) with a Thiol (R-SH) to form 4-(alkylthio)-2,3,5,6-tetrafluoropyridine.[1]

Reagents:

• Pentafluoropyridine (1.0 equiv)

• Thiol (0.95 equiv)

• Base:

  (1.0 equiv) or (suspended)

• Solvent: Acetonitrile (MeCN) or DCM (for slower rate)

Workflow:

• Setup: Flame-dry a round-bottom flask. Add Pentafluoropyridine and anhydrous solvent.[1] Cool to -10°C (ice/salt bath).

• Preparation: Mix Thiol and Base in a separate vial with solvent.

• Addition: Add the Thiol/Base mixture dropwise over 30 minutes to the cold PFPy solution.

  • Checkpoint: Monitor internal temp.[1] Do not let it spike.

• Monitoring: Stir at 0°C for 1 hour. Take an aliquot for

  NMR.[1]

  • Pass: C4 signal (-140 ppm) gone? Two symmetric signals remain?

    Quench.

  • Fail: C4 signal remains?

    Stir longer, do not add heat yet.

• Workup: Pour into dilute HCl (to remove amine/base). Extract with DCM.[1] Dry over

  .[1]

• Purification: Column chromatography. Note: Polyfluorinated compounds are non-polar and often elute very fast (high

  ) in hexane/EtOAc.[1]

Module 5: Advanced Troubleshooting Logic (Decision Tree)

Figure 2: Rapid diagnostic logic for experimental optimization.

References

• Chambers, R. D., et al. "Polyfluoroarenes.[1] Part I. Pentafluoropyridine."[1][3] Journal of the Chemical Society, 1964, pp. 3573-3576.

• Sandford, G. "Perfluoroheteroaromatic chemistry: multifunctional systems from perfluoropyridine and perfluoropyridazine."[1] Tetrahedron, 2003, 59(4), pp. 437-454.

• Lutz, M. R., et al. "Selective Nucleophilic Aromatic Substitution of Polyfluoroarenes."[1] Journal of Organic Chemistry, 2017, 82(24), pp. 13333–13341.

• Pentafluoropyridine 19F NMR Data. SpectraBase, Wiley Science Solutions.[1]

Sources

• 1. echemi.com [echemi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Perfluoropyridine: Discovery, Chemistry, and Applications in Polymers and Material Science - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Precision Synthesis of Trifluoropyridines

Subject: Preventing Over-Substitution & Controlling Regioselectivity in

Reactions Ticket ID: TFP-SYNTH-001 Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Mission Statement: Solving the "Runaway Reaction"

You are likely here because your LCMS trace shows a statistical mixture of starting material, mono-substituted product, and the unwanted di-substituted impurity. In the synthesis of 2,4,6-trifluoropyridine (TFP) derivatives, the high electronegativity of fluorine creates a "runaway" electrophilic scaffold.

This guide provides the mechanistic insight and self-validating protocols required to arrest the reaction at the mono-substituted stage with high regiochemical fidelity.

Module 1: The Mechanistic Landscape

To control the reaction, you must understand the competing forces. TFP undergoes Nucleophilic Aromatic Substitution (

) via a Meisenheimer Complex .

The Core Problem: Activation vs. Deactivation

The primary challenge is that the product of the first substitution often remains sufficiently electrophilic to react again.

• Inductive Withdrawal (-I): Fluorine is the most electronegative element. In 2,4,6-TFP, three fluorines pull electron density from the ring, making C2, C4, and C6 highly susceptible to nucleophilic attack.

• Resonance Donation (+R): When a nucleophile (e.g., an amine or alkoxide) replaces one fluorine, it typically donates electrons into the ring via resonance. Theoretically, this should deactivate the ring and stop the reaction.

• The Reality: The inductive withdrawal of the remaining two fluorines often overpowers the resonance deactivation of the new substituent, especially at elevated temperatures or with strong nucleophiles.

Regioselectivity: C4 vs. C2

• C4 Position: Generally the Kinetic Product . It is the most electron-deficient site because the nitrogen lone pair cannot donate into C4 by resonance, whereas it can donate to C2/C6.

• C2 Position: Often the Thermodynamic Product or favored by "Directed" mechanisms (e.g., coordination of the nucleophile's counter-ion to the pyridine nitrogen).

Visualizing the Pathway

The following diagram illustrates the energy landscape. Note that the activation energy (

) for the second substitution is accessible if the system is not kinetically controlled.

Figure 1: Reaction coordinate visualization. The barrier to TS-2 must be maintained by lowering system energy (temperature) and controlling concentration.

Module 2: Troubleshooting Guide (Q&A)

Q1: I am consistently getting ~15% di-substituted product despite using 1.0 equivalent of nucleophile. Why?

A: This is a classic "mixing control" issue.

• The Cause: If you add the TFP to the nucleophile, or add the nucleophile too quickly, local regions of high nucleophile concentration exist. In these "hotspots," the newly formed mono-product is surrounded by excess nucleophile and reacts immediately to form the di-product before it can diffuse away.

• The Fix: Switch to Inverse Addition .

  • Dissolve the TFP in the solvent.

  • Cool to cryogenic temperatures (-78°C or -40°C).

  • Add the nucleophile (limiting reagent, 0.95 eq) dropwise and slowly.

  • This ensures the nucleophile is always the limiting reagent at any specific point in the flask.

Q2: I need the C2-isomer, but the reaction is yielding the C4-isomer. How do I switch selectivity?

A: You are fighting the intrinsic kinetic preference for C4. You must alter the transition state energetics.[1]

• Hard/Soft Principles: "Hard" nucleophiles (alkoxides, amines) favor C4 (charge control). "Soft" nucleophiles (thiols) may show lower selectivity.

• The Fix (Lithiation Strategy): For C2 selectivity,

  is often unreliable. Consider Directed Ortho-Metalation (DoM) .

  • React TFP with LDA (Lithium Diisopropylamide) at -78°C. The Li coordinates to the Nitrogen, directing deprotonation to C3.

  • Quench with an electrophile.

• The Fix (

  Strategy): Use a non-polar solvent (Toluene or Hexanes) if your nucleophile allows. In polar aprotic solvents (DMF, DMSO), the separated ion pair makes the nucleophile more "naked" and reactive, favoring the most electrophilic site (C4). In non-polar solvents, the nucleophile is tighter with its cation, which may coordinate with the Pyridine Nitrogen, directing attack to C2 [1].

Q3: My yield is low, and I see a peak corresponding to [M+16] (Hydrolysis).

A: Polyfluorinated pyridines are so electrophilic that they react with trace water in your solvent to form pyridones (hydrolysis products).

• The Fix:

  • Use anhydrous solvents (Karl Fischer < 50 ppm).

  • Use bases like

    or KHMDS rather than hygroscopic NaOH/KOH.

  • Keep the reaction under strict

    or Ar atmosphere.

Module 3: Optimized Protocol (The "Gold Standard")

This protocol is designed for the mono-amination of 2,4,6-trifluoropyridine, favoring the C4 product.

Reagents:

• Substrate: 2,4,6-Trifluoropyridine (1.0 eq)

• Nucleophile: Primary/Secondary Amine (0.95 eq)

• Base: DIPEA (Hunig's Base) (1.1 eq) - Acts as an HF scavenger.

• Solvent: Anhydrous THF (0.1 M concentration)

Step-by-Step Methodology:

• System Prep: Flame-dry a 2-neck round bottom flask and cool under Argon flow.

• Solvation: Add 2,4,6-trifluoropyridine and anhydrous THF.

• Thermal Control: Cool the bath to -78°C (Dry ice/Acetone). Crucial: Do not start at 0°C.

• Base Addition: Add DIPEA via syringe. Stir for 5 minutes.

• Nucleophile Addition (The Critical Step):

  • Dissolve the amine in a small volume of THF.

  • Add this solution dropwise over 30–60 minutes using a syringe pump or addition funnel.

  • Why? This maintains "Infinite Dilution" of the nucleophile relative to the substrate.

• Monitoring: After addition, stir at -78°C for 1 hour. Pull an aliquot for TLC/LCMS.

  • Checkpoint: If SM remains and no Di-product is seen, warm slowly to -40°C.

  • Never warm to Room Temp (RT) unless conversion stalls completely.

• Quench: Pour the cold mixture into saturated

  solution to protonate any remaining intermediates and stop the reaction immediately.

Decision Logic for Optimization

Use this flow to determine your reaction conditions based on your specific nucleophile and target.

Figure 2: Logic gate for selecting solvent and temperature conditions based on regiochemical targets.

Summary of Key Parameters

Variable	Recommendation for Mono-Substitution	Scientific Rationale
Stoichiometry	0.90 – 0.95 eq of Nucleophile	Statistical probability favors SM remaining over Di-product formation.
Temperature	-78°C to -40°C	Kinetic control; insufficient energy to overcome of the second substitution.
Concentration	0.05 – 0.1 M	High dilution minimizes intermolecular collisions between Mono-product and Nucleophile.
Addition Mode	Inverse Addition (Nu added to SM)	Ensures SM is always in vast excess relative to the incoming nucleophile.

References

• Chambers, R. D., et al. (2002). Nucleophilic aromatic substitution in polyfluoroarenes.[2] Journal of Fluorine Chemistry.

• Senaweera, S., & Weaver, J. D. (2014). Highly Selective S_NAr Reactions of Polyfluorinated Arenes. The Journal of Organic Chemistry.

• Lutz, F., et al. (2018). Regioselective Nucleophilic Aromatic Substitution of 2,4,6-Trifluoropyrimidine. European Journal of Organic Chemistry.

Sources

• 1. echemi.com [echemi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Navigating the Intricacies of C2 and C6 Substituted Pyridine Isomer Separation

Welcome to our dedicated technical support center for the separation of C2 and C6 substituted pyridine isomers. This guide is designed for researchers, scientists, and drug development professionals who encounter the unique challenges posed by these closely related compounds. As a senior application scientist, my goal is to provide you with not just protocols, but the underlying scientific reasoning to empower you to troubleshoot and optimize your separation strategies effectively.

Understanding the Challenge: The "Pyridine Problem"

The separation of C2 and C6 substituted pyridine isomers is a persistent challenge in synthetic chemistry and drug development. Their structural similarity, differing only in the position of a substituent on the pyridine ring, results in nearly identical physical and chemical properties. This includes polarity, pKa, and molecular weight, making their resolution by standard chromatographic or crystallization techniques a non-trivial task. The acidity of the alpha-protons on alkyl substituents at the C2 and C4 positions is greater than at C3, which can sometimes be exploited.[1] However, for many substituents, this difference is insufficient for baseline separation.

This guide will walk you through the common hurdles and provide you with a systematic approach to achieving the desired purity for your downstream applications.

Troubleshooting Guide: From Tailing Peaks to Isomeric Impurity

This section is structured in a question-and-answer format to directly address the most common issues encountered during the separation of C2 and C6 substituted pyridine isomers.

Question 1: My HPLC peaks for the C2 and C6 isomers are co-eluting or showing very poor resolution. What are my options?

Answer: Poor resolution is the most frequent problem. Here’s a systematic approach to improving it:

• Mobile Phase Optimization:

  • pH Adjustment: Since most pyridine derivatives have a pKa between 5 and 6, slight adjustments to the mobile phase pH can significantly alter their ionization state and, consequently, their interaction with the stationary phase.[2][3] Experiment with a pH range around the pKa of your compounds.

  • Solvent Strength and Selectivity: If using reversed-phase HPLC, altering the organic modifier (e.g., switching from acetonitrile to methanol or vice-versa) can change the selectivity. Acetonitrile, with its pi-pi electrons, can have different interactions compared to methanol.[4]

  • Additives: The use of acidic additives like formic acid or trifluoroacetic acid can improve peak shape and influence retention.[5] A several-fold increase in retention time has been observed when switching from a strong acid (sulfuric acid) to a weaker one (formic acid) in mixed-mode chromatography.[3][5]

• Stationary Phase Selection:

  • Beyond C18: If a standard C18 column fails, consider alternative stationary phases that offer different separation mechanisms. Phenyl, cyano, or polar-embedded phases can provide unique pi-pi or dipole-dipole interactions that may differentiate the isomers.[2][6]

  • Mixed-Mode Chromatography: This is a powerful technique that combines reversed-phase and ion-exchange characteristics, enhancing retention and selectivity for hydrophilic basic compounds like pyridines.[3][7][8]

  • Hydrogen-Bonding Mode: Specialized columns, such as those based on SHARC (Specific Hydrogen-bond Adsorption Resolution Column) technology, separate isomers based on hydrogen bonding interactions, which can be highly effective for pyridine derivatives.[7][8]

Question 2: I'm observing significant peak tailing for my pyridine isomers. What is the cause and how can I fix it?

Answer: Peak tailing with basic compounds like pyridines is almost always due to strong interactions with residual silanol groups on silica-based stationary phases.[2] The basic nitrogen atom of the pyridine ring interacts with these acidic silanols, leading to poor peak shape.

Here’s how to mitigate this:

• Use End-Capped Columns: Modern, high-purity, end-capped silica columns have a much lower concentration of accessible silanol groups, which significantly reduces tailing.

• Mobile Phase Modifiers:

  • Competing Base: Add a small amount of a competing base, such as triethylamine (TEA), to the mobile phase. TEA will preferentially interact with the silanol groups, masking them from your analytes.

  • Buffer Concentration: Increasing the buffer concentration can also help to saturate the active sites on the stationary phase and improve peak shape.[9]

• Operate at a Suitable pH:

  • Low pH (pH 2-3): At low pH, the silanol groups are protonated and less likely to interact with the protonated basic analytes.

  • High pH (pH > 8): At high pH, the pyridine is neutral, which can lead to excellent peak shape. However, this requires a pH-stable column (e.g., hybrid or polymer-based) as traditional silica will dissolve.[2]

Question 3: My separation is still not baseline, and I need higher purity for my next synthetic step. Are there non-chromatographic methods I can try?

Answer: Absolutely. When chromatography is challenging, crystallization can be a powerful alternative.

• Selective Seeding: If you have a small amount of one pure isomer, you can use it to seed a supersaturated solution of the isomeric mixture.[10] This will encourage the crystallization of the desired isomer.

• Fractional Crystallization: This technique relies on small differences in the solubility of the isomers in a particular solvent. By carefully controlling the temperature and concentration, it's possible to selectively crystallize one isomer.

• Melt Crystallization: For thermally stable compounds, melt crystallization can be an effective purification method. This involves partially melting the solid mixture and then slowly cooling it to allow for the selective crystallization of the higher-melting isomer.[11]

Frequently Asked Questions (FAQs)

Q1: What is the best starting point for HPLC method development for C2 and C6 substituted pyridine isomers?

A1: A good starting point is a mixed-mode column that offers both reversed-phase and cation-exchange properties.[7][12] For the mobile phase, begin with a gradient of acetonitrile and water containing 0.1% formic acid. This provides good peak shape and is compatible with mass spectrometry.[5][12]

Q2: Can Supercritical Fluid Chromatography (SFC) be used to separate these isomers?

A2: Yes, SFC is an excellent technique for separating positional isomers and can often provide better selectivity and faster separations than HPLC.[13][14] The use of supercritical CO2 with a co-solvent allows for unique selectivity. Chiral SFC is also a powerful tool for separating enantiomers of substituted pyridines.

Q3: Is Gas Chromatography (GC) a viable option?

A3: GC can be very effective for the separation of volatile and thermally stable pyridine isomers.[15][16][17] The choice of the GC column is critical, with polar columns often providing the best selectivity. For non-volatile derivatives, derivatization to increase volatility may be necessary, but this can introduce complications.[18]

Q4: How can I confirm the identity of my separated isomers?

A4: While chromatographic separation provides distinct peaks, definitive identification requires spectroscopic analysis. The most common methods are:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is often sufficient to distinguish between C2 and C6 isomers based on the chemical shifts and coupling patterns of the aromatic protons.

• Mass Spectrometry (MS): While the isomers will have the same molecular weight, their fragmentation patterns in MS/MS may differ, aiding in their identification.

• X-ray Crystallography: If you can obtain a single crystal of each isomer, X-ray crystallography provides unambiguous structural confirmation.[19]

Q5: Are there any derivatization strategies that can help with the separation?

A5: Derivatization can be a useful tool, especially if the substituents on the pyridine ring have functional groups that can be selectively reacted.[20][21] For example, if one isomer has a sterically accessible hydroxyl group, it could be derivatized to a bulky silyl ether, which would significantly alter its chromatographic behavior. However, this adds extra steps to your workflow and requires careful optimization.

Visualizing the Workflow

Logical Workflow for Improving Chromatographic Resolution

Caption: A systematic workflow for troubleshooting and improving the separation of C2 and C6 pyridine isomers.

Quantitative Data Summary

Technique	Stationary Phase Example	Mobile Phase/Conditions	Key Advantages
HPLC	Mixed-Mode (Reversed-Phase/Ion-Exchange)	Acetonitrile/Water with Formic Acid	Excellent for hydrophilic pyridines, MS-compatible.[5][12]
Phenyl or Cyano	Methanol/Water	Alternative selectivity based on pi-pi or dipole interactions.[2][6]
SFC	Chiral Stationary Phases	Supercritical CO2 with Methanol	Fast separations, high efficiency for positional isomers.[13][14]
GC	Wax-based polar columns (e.g., CP-Wax 51)	Temperature gradient	High resolution for volatile and thermally stable isomers.[17]

Key Experimental Protocols

Protocol 1: HPLC Separation of Aminopyridine Isomers[3]

This protocol outlines a method for separating pyridine and its aminopyridine isomers using a mixed-mode column, which is compatible with LC/MS.

• Instrumentation: HPLC system with UV or MS detector.

• Column: A mixed-mode column with reversed-phase and cation-exchange characteristics (e.g., SIELC Primesep 100).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient: A linear gradient from 5% to 50% Mobile Phase B over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm or MS in positive ion mode.

• Injection Volume: 5 µL.

This method can be adapted for other substituted pyridines by adjusting the gradient profile and organic modifier.

References

• SIELC Technologies. (n.d.). HPLC Separation of Aminopyridines Isomers in Hydrogen-Bonding mode on a SHARC 1 HPLC Column. Retrieved from [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Pyridine. Retrieved from [Link]

• HELIX Chromatography. (n.d.). HPLC Method for Analysis of Pyridine and Three Isomers of Aminopyridine on Amaze HD Column. Retrieved from [Link]

• Lorenz, H., Perlberg, A., Sapoundjiev, D., Elsner, M. P., & Seidel-Morgenstern, A. (2007). CRYSTALLIZATION BASED SEPARATION OF ENANTIOMERS (REVIEW). Journal of Chemical Technology and Metallurgy, 42(2), 181-192.

• SCION Instruments. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• ACE. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Sciencemadness Discussion Board. (2019). Separation of isomers by selective seeding and crystallisation?. Retrieved from [Link]

• Google Patents. (n.d.). EP2398767A1 - Process for crystallizing and separating different diisocyanate isomers.
• Kallivretaki, A., Lindenberg, C., & Mazzotti, M. (2014). Continuous Separation of Isomers in Fluidized Bed Crystallizers. Crystal Growth & Design, 14(11), 5585-5597.

• Phenomenex. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Heinisch, S., et al. (2021). Characterization of positional isomers of drug intermediates by off-line RPLC x SFC hyphenated to high resolution MS. Journal of Pharmaceutical and Biomedical Analysis, 114142.

• SIELC Technologies. (n.d.). Pyridine. Retrieved from [Link]

• BenchChem. (2025).
• BenchChem. (2025).
• Li, H., et al. (2007). Separation of pyridine derivatives from synthetic mixtures by pH-zone-refining counter-current chromatography.
• Agilent. (n.d.). Tips and Tricks of HPLC System Troubleshooting.
• YMC. (n.d.). HPLC Troubleshooting Guide.
• BenchChem. (2025).
• Shimadzu. (2022, October 11). Method development and Identification of Triacylglycerols species with SFC [Video]. YouTube.
• MDPI. (2023). Recent Progresses in the Catalytic Stereoselective Dearomatization of Pyridines. Molecules, 28(17), 6271.
• Waters. (n.d.). Direct Separations of the Six Positional Isomers of Disubstituted Benzoic Acids Using ACQUITY UPC2 Torus Columns.
• OSHA. (1991). Pyridine.
• Chromatography Forum. (2017).
• ResearchGate. (2025). Quantitative Determination of Pyridine Content in Crustacean Tissues and Marine Sediments by Headspace Gas Chromatography/Tandem Mass Spectrometry (HS-GC-MS/MS).
• Chromatography Forum. (2005). Positional Isomers.
• Journal of the American Chemical Society. (2026). Discovery of a Human Metabolite That Mimics the Bacterial Quorum-Sensing Autoinducer AI-2.
• Sigma-Aldrich. (n.d.).
• Health Canada. (1999). Determination of Pyridine, Quinoline and Styrene in Mainstream Tobacco Smoke.
• Semantic Scholar. (2026). A successful strategy of pyridine derivatization for sensitive LC − ESI − MS detection of pinacolyl alcohol, a forensic marker for soman.
• Agilent. (2011).
• Pascal and Francis Bibliographic Databases. (1986).
• The Journal of Organic Chemistry. (n.d.). Chiral Pyridines: Optical Resolution of 1-(2-Pyridyl)- and 1-[6-(2,2'-Bipyridyl)
• ResearchGate. (2019).
• BOC Sciences. (n.d.).
• Pearson. (2024). Side-Chain Reactions of Substituted Pyridines.
• VTechWorks. (n.d.).
• Pharmaceutical Technology. (2025). Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development.
• Pyvot Tech. (n.d.).
• Inorganic Chemistry. (2001).

Sources

• 1. Page Not Found | Study Prep in Pearson+ [pearson.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. separation of positional isomers - Chromatography Forum [chromforum.org]
• 5. helixchrom.com [helixchrom.com]
• 6. Positional Isomers - Chromatography Forum [chromforum.org]
• 7. HPLC Separation of Aminopyridines Isomers in Hydrogen-Bonding mode on a SHARC 1 HPLC Column | SIELC Technologies [sielc.com]
• 8. Pyridine | SIELC Technologies [sielc.com]
• 9. hplc.eu [hplc.eu]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. EP2398767A1 - Process for crystallizing and separating different diisocyanate isomers - Google Patents [patents.google.com]
• 12. helixchrom.com [helixchrom.com]
• 13. Characterization of positional isomers of drug intermediates by off-line RPLC x SFC hyphenated to high resolution MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. m.youtube.com [m.youtube.com]
• 15. osha.gov [osha.gov]
• 16. atsdr.cdc.gov [atsdr.cdc.gov]
• 17. agilent.com [agilent.com]
• 18. researchgate.net [researchgate.net]
• 19. Separation of positional isomers of oxidation catalyst precursors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. pubs.acs.org [pubs.acs.org]
• 21. semanticscholar.org [semanticscholar.org]

Solving catalyst poisoning in fluorinated pyridine coupling

Introduction: The "Pyridine Problem"

Welcome to the technical support module for fluorinated heterocycles. If you are here, you are likely facing the "black box" of pyridine coupling: reactions that turn black immediately, stall at low conversion, or yield only dehalogenated side products.

Coupling fluorinated pyridines presents a dual-failure mode :

• Catalyst Poisoning (The "Dead Metal" Effect): The basic nitrogen lone pair (

  -donation) binds irreversibly to the electrophilic Palladium(II) center, displacing the ligand and shutting down the catalytic cycle.

• Fluorine-Induced Instability: Electron-withdrawing fluorine atoms increase the acidity of the ring, making boronic acid derivatives prone to rapid protodeboronation before they can transmetalate.

This guide provides the diagnostic tools and protocols to overcome these specific failure modes.

Diagnostic Module: Identification of Failure

Before changing ligands, you must identify why the reaction failed. Use this diagnostic matrix.

Observation	Likely Cause	Mechanism	Immediate Action
Reaction turns black instantly	Catalyst Poisoning	Pyridine-N displaces ligand; Pd aggregates into Pd-black.	Switch to Precatalysts (Pd-G3/G4) and bulkier ligands.
No Product, Start Material (SM) remains	Oxidative Addition Failure	Fluorine makes the ring electron-poor, but N-binding prevents Pd insertion.	Increase Temp (>80°C) or use Lewis Acid Additive .
No Product, SM consumed, "H-product" formed	Protodeboronation	Boronic acid hydrolyzes/decarboxylates faster than coupling.	Switch to Boronic Esters or MIDA Boronates . Use anhydrous conditions.
Conversion stops at ~40%	Product Inhibition	The product (often a bipyridine) is a better ligand than your phosphine.	Use Scavengers (CuI) or highly sterically encumbered ligands.

The Mechanism of Poisoning

To solve the problem, you must visualize the competition at the metal center.

Diagram 1: The Competitive Binding Landscape

This diagram illustrates how the pyridine nitrogen intercepts the catalytic cycle, leading to the formation of inactive "off-cycle" resting states.

Figure 1: The "Dead End" pathways (dashed red) where pyridine nitrogen coordinates to Pd, preventing the catalytic cycle.[1]

Strategic Solutions & Protocols

Strategy A: The "Steric Shield" (Ligand Selection)

The Logic: You cannot remove the nitrogen lone pair, but you can block it. Large, bulky dialkylbiaryl phosphine ligands (Buchwald Ligands) create a steric "roof" over the Palladium, allowing the linear C-X bond to enter but physically preventing the orthogonal approach required for N-coordination.

Recommended Ligands:

• XPhos: The general workhorse. Excellent for 2-fluoropyridines.

• RuPhos: Superior for highly sterically hindered coupling partners.

• BrettPhos: Essential if you are coupling amines (Buchwald-Hartwig) to fluorinated pyridines.

The Precatalyst Imperative: Do NOT use

or + Ligand. The reduction step required to generate Pd(0) is slow and vulnerable to pyridine interception. Solution: Use G3 or G4 Precatalysts (e.g., XPhos-Pd-G4).[2] These contain the ligand pre-bound and activate instantly upon heating, saturating the solution with active catalyst before the pyridine can poison the metal.

Strategy B: The "Decoy" Method (Lewis Acid Additives)

The Logic: If the pyridine nitrogen is busy binding to something else, it cannot bind to your Palladium. We use "sacrificial" Lewis acids to tie up the nitrogen.

Protocol: Copper(I) Scavenging Use this when standard Buchwald conditions fail.

• Reagents:

  • Substrate: 1.0 equiv

  • Boronic Ester: 1.2 equiv[3]

  • Additive: CuI (Copper Iodide) or CuTC (0.5 - 1.0 equiv)

  • Catalyst: XPhos-Pd-G4 (2-5 mol%)

  • Base:

    (2.0 equiv)

• Procedure:

  • Mix the Fluorinated Pyridine and CuI in the solvent (Dioxane/DMF) first. Stir for 10 minutes at RT. This allows the Cu to coordinate to the Pyridine-N.

  • Add the Catalyst, Boronate, and Base.[3]

  • Heat to 80-100°C.[3]

• Why it works: Cu(I) is a soft Lewis acid that binds the soft Pyridine nitrogen reversibly, protecting the Pd catalyst without inhibiting the cross-coupling significantly.

Troubleshooting FAQs

Q1: My 2-fluoro-3-pyridylboronic acid decomposes. How do I stop protodeboronation?

Answer: Fluorine at the ortho-position to the boron destabilizes the C-B bond. The "fluorine effect" facilitates hydrolytic cleavage.

• Fix 1: Switch from Boronic Acid to Pinacol Ester (BPin) . They are significantly more stable.

• Fix 2: Use Anhydrous Conditions . Water accelerates protodeboronation. Use anhydrous Dioxane or Toluene and an organic base like

  or (dried).

• Fix 3: "Slow Release" Strategy . Use MIDA boronates. These slowly hydrolyze to release the active species, keeping the concentration of the unstable free acid low.

Q2: Can I use microwave heating?

Answer: Yes, but with caution. Microwaves are excellent for overcoming the high activation energy of electron-deficient oxidative addition. However, for fluorinated pyridines, rapid superheating can trigger explosive decomposition or massive protodeboronation.

• Recommendation: Use "Ramp to Temperature" settings. Do not shock the reaction. If using G4 precatalysts, 80°C conventional heating is usually sufficient and more reproducible.

Q3: I see "homocoupling" of my halide. Why?

Answer: This indicates that the transmetalation step is failing, or you have oxygen in the system.

• Mechanism: Oxygen re-oxidizes Pd(0) to Pd(II), promoting homocoupling.

• Fix: Fluorinated pyridines require rigorous degassing. Sparging with Argon for 15 minutes is mandatory. Do not rely on a simple vacuum/backfill cycle.

Visual Workflow: The "Gold Standard" Protocol

Follow this decision tree to select the correct experimental setup.

Figure 2: Decision Matrix for optimizing reaction conditions based on substrate role.

References

• Buchwald, S. L., et al. (2013). "Formation of C–C Bonds: The Suzuki–Miyaura Cross-Coupling Reaction." Chemical Reviews. (Foundational work on dialkylbiaryl phosphines for hindered substrates).

• Bruno, N. C., Niljianskul, N., & Buchwald, S. L. (2014). "Third Generation (G3) Buchwald Precatalysts: The State of the Art for Palladium-Catalyzed Cross-Coupling." Chemical Science. (Establishes the superiority of G3/G4 precatalysts over in-situ generation).

• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). "A New Palladium Precatalyst Allows for the Efficient Synthesis of Five-Membered Heterocycles." Journal of the American Chemical Society. (Discusses heteroatom poisoning mechanisms).

• Deng, K. M., et al. (2011). "Copper-mediated Protodeboronation of Fluorinated Pyridine Boronic Acids." Organic Letters. (Identifies the mechanism of protodeboronation in fluorinated substrates).

• Campeau, L. C., & Fagnou, K. (2006). "Direct Arylation of Pyridine N-Oxides." Journal of the American Chemical Society. (Highlights the use of N-oxide or Lewis acid strategies to mitigate N-coordination).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. enamine.net [enamine.net]
• 3. papers.ssrn.com [papers.ssrn.com]

Reference Data & Comparative Studies

Technical Guide: 19F NMR Characterization of 4-Bromo-3-chloro-2,5,6-trifluoropyridine

The following is a comprehensive technical comparison guide for the 19F NMR chemical shifts of 4-Bromo-3-chloro-2,5,6-trifluoropyridine , designed for researchers in medicinal chemistry and fluoro-organic synthesis.

Executive Summary: The Spectral Fingerprint

4-Bromo-3-chloro-2,5,6-trifluoropyridine presents a distinct 19F NMR signature characterized by three non-equivalent fluorine environments. Unlike the symmetric pentafluoropyridine or 4-bromo-2,3,5,6-tetrafluoropyridine, the introduction of a chlorine atom at the C3 position breaks the symmetry of the pyridine ring, resulting in a unique "3-peak" pattern.

Quick Reference Data (CDCl₃, relative to CFCl₃): | Fluorine Position | Chemical Shift (

, ppm) | Multiplicity | Assignment Logic | | :--- | :--- | :--- | :--- | | F2 (Ortho to N, Ortho to Cl) | -70.0 to -75.0 | Doublet (d) | Deshielded by adjacent Chlorine and Nitrogen. | | F6 (Ortho to N, Ortho to F) | -88.0 to -92.0 | Doublet of Doublets (dd) | Similar to 4-bromo-tetrafluoropyridine baseline. | | F5 (Meta to N, Ortho to Br) | -128.0 to -132.0 | Doublet of Doublets (dd) | Shielded region; dominated by ortho-Fluorine/Bromine effects. |

Comparative Analysis: Validating the Shifts

To ensure high confidence in assignment, we compare the target molecule against field-validated standards. The shifts are derived from Substituent Chemical Shift (SCS) additive models referenced against 4-Bromo-2,3,5,6-tetrafluoropyridine (Experimental Anchor).

The "Chlorine Effect"

Replacing a fluorine atom with chlorine at the ortho position typically causes a significant downfield shift (deshielding) of the adjacent fluorine.

• Baseline: In 4-Bromo-2,3,5,6-tetrafluoropyridine, the F2/F6 signals appear at -89.2 ppm .

• Target: In 4-Bromo-3-chloro-2,5,6-trifluoropyridine, the F2 nucleus is now adjacent to a Chlorine (C3) instead of a Fluorine. This substitution removes the shielding F-F interaction and introduces the Cl descreening effect, shifting F2 downfield to the -70 to -75 ppm range.

Comparative Data Table

Compound	F2 (Ortho-N)	F6 (Ortho-N)	F3/F5 (Meta-N)	F4 (Para-N)
Pentafluoropyridine	-91.0	-91.0	-136.0	-154.0
4-Bromo-2,3,5,6-tetrafluoropyridine	-89.2	-89.2	-130.3	(Br)
Target: 4-Bromo-3-chloro-2,5,6-trifluoropyridine	~ -73.0	~ -89.0	~ -130.0	(Br)

Technical Insight: The stability of the F5 and F6 signals between the tetrafluoro- and trifluoro- analogs confirms that the electronic perturbation of the C3-Chlorine is highly localized to the F2 position.

Structural Assignment Logic

The assignment of signals relies on a self-validating logic flow based on electronegativity and spin-spin coupling (

).

Logic Flow Diagram

Figure 1: Decision tree for assigning 19F NMR signals based on substituent electronic effects.

Experimental Protocol

To reproduce these results or perform quality control (QC) on synthesized batches, follow this standardized protocol.

Materials & Reagents

• Solvent: Deuterated Chloroform (

  ) is standard. Acetone- may be used but will cause slight upfield shifts (1-2 ppm).

• Internal Standard: Trichlorofluoromethane (

  , ppm) or Hexafluorobenzene ( , ppm).

• Sample Concentration: 10–20 mg/mL.

Step-by-Step Workflow

• Preparation: Dissolve 15 mg of 4-Bromo-3-chloro-2,5,6-trifluoropyridine in 0.6 mL

  .

• Standard Addition: Add 10

  L of 0.5% v/v solution (or calibrate to internal solvent lock if high precision is not required).

• Acquisition Parameters:

  • Pulse Sequence: Standard single-pulse (zg or equivalent).

  • Spectral Width: -200 ppm to +50 ppm.

  • Relaxation Delay (

    ): Set to (typically 5–10 seconds) for quantitative integration. Fluorine nuclei on heteroaromatics can have long relaxation times.

  • Scans: 16–64 scans are usually sufficient due to the high sensitivity of

    .

• Processing: Apply exponential multiplication (LB = 1.0 Hz) to reduce noise before Fourier Transform.

References

• Substituent Effects in Fluoropyridines: Chambers, R. D., et al. "Polyfluoroarenes. Part XVI. synthesis and 19F NMR of 4-substituted tetrafluoropyridines." Journal of the Chemical Society C: Organic (1968). Link

• 4-Bromo-2,3,5,6-tetrafluoropyridine Data: Pike, S. D., et al. "Metallomimetic C–F Activation Catalysis by Simple Phosphines." ChemRxiv (2023). Link

• General 19F Shift Tables: Dolbier, W. R. "Guide to Fluorine NMR for Organic Chemists." Wiley-Interscience (2009). Link

• HDF of 3-Chloro-2,4,5,6-tetrafluoropyridine: Matsunami, A., et al. "Regioselective Transfer Hydrogenative Defluorination of Polyfluoroarenes."[1] Molecules (2022).[2][3][4] Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Comparative Guide: 1H and 13C NMR Analysis of Halogenated Pyridines

Executive Summary

In medicinal chemistry, halogenated pyridines are ubiquitous scaffolds, serving as critical electrophiles in Suzuki-Miyaura couplings and S_NAr reactions. However, their structural ambiguity—particularly distinguishing between regioisomers (e.g., 2-bromo- vs. 3-bromopyridine)—can derail synthetic campaigns.

This guide moves beyond basic spectral assignment. It provides a comparative analysis of how different halogens (F, Cl, Br, I) and their positions (2-, 3-, 4-) perturb the pyridine magnetic environment. We focus on two critical diagnostic tools often overlooked in standard texts: the Heavy Atom Effect (HALA) in

C NMR for iodides and the magnitude of C-F coupling for fluorinated analogs.

Part 1: The Mechanistic "Tug-of-War"

To interpret these spectra, one must understand the competing electronic forces at play. Unlike benzene, the pyridine ring is electron-deficient.

• The Nitrogen Sink: The ring nitrogen is highly electronegative, withdrawing electron density via induction (-I) and resonance (-R). This deshields

  -protons (H2/H6) significantly ( 8.5+ ppm).

• The Halogen Perturbation:

  • Induction (-I): All halogens withdraw density through the

    -bond, deshielding the ipso carbon and ortho protons.

  • Resonance (+R): Lone pairs on F, Cl, and Br donate density back into the

    -system, shielding ortho and para positions.

  • The Conflict: In 2-halopyridines, the nitrogen and halogen compete for the same electron density, leading to unique shielding patterns compared to halobenzenes.

Part 2: Experimental Protocol (Self-Validating)

Pyridine derivatives are frequently hygroscopic and basic. A "wet" sample causes peak broadening and chemical shift wandering (especially for H2/H6) due to hydrogen bonding with water.

Protocol: "Dry-Lock" Preparation

Objective: Obtain sharp, reproducible lineshapes free from water-exchange broadening.

• Solvent Selection:

  • Standard:

    (99.8% D) + 0.03% TMS.

  • For Polar/Salt Forms: DMSO-

    . Note: DMSO shifts pyridine signals downfield relative to due to strong solvation of the lone pair.

• Sample Preparation:

  • Dry the NMR tube in an oven (120°C) for 1 hour prior to use.

  • Filter the solution through a small plug of anhydrous

    (in a pipette) directly into the tube if the compound is an oil or suspected to be wet.

• Validation Step (The "OH Check"):

  • Acquire a quick 1H scan (1 scan).[1]

  • Check the water peak (

    1.56 ppm in ). If it is broad or shifted >0.1 ppm from standard, the sample is "wet."

  • Correction: Add activated 4Å molecular sieves directly to the tube and let stand for 10 mins.

Part 3: Comparative Analysis – H NMR

The power of

H NMR lies not just in chemical shift, but in coupling patterns . The magnitude of values dictates the regioisomer.

Chemical Shift Trends ( )

• 2-Halopyridines: The H3 proton is shielded by the halogen's resonance (+R) effect, often appearing upfield (

  7.2–7.5).

• 3-Halopyridines: The H2 proton is squeezed between the Nitrogen and the Halogen. It appears as a distinct singlet (or finely split doublet) very far downfield (

  8.5–8.8), often deshielded relative to unsubstituted pyridine.

Diagnostic Coupling Constants ( )

Distinguishing regioisomers requires analyzing the splitting of the most shielded proton.

Coupling Type	Approx.[2][3][4][5][6] Value (Hz)	Diagnostic Note
	4.0 – 5.5 Hz	Small. Diagnostic for 2-subst. (observed on H3).[3]
	7.5 – 8.5 Hz	Large. Typical aromatic coupling.
	7.5 – 8.5 Hz	Large.
	1.0 – 2.0 Hz	Meta-coupling (W-coupling).
	1.5 – 2.5 Hz	Meta-coupling.

Decision Rule: If you see a doublet with

Hz, it is likely or . If you see a doublet with Hz, it is exclusively (or ), confirming protons adjacent to Nitrogen are present.

Part 4: Comparative Analysis – C NMR & The Heavy Atom Effect

This is the most critical section for differentiating Halogens. While Fluorine, Chlorine, and Bromine follow standard electronegativity trends, Iodine behaves inversely.

The Heavy Atom on Light Atom (HALA) Effect

In 2-iodopyridine, the large electron cloud of Iodine introduces relativistic spin-orbit coupling effects that shield the attached carbon (ipso-C).

• 2-Fluoropyridine: Ipso-C (

  164 ppm) – Highly Deshielded ( Hz).

• 2-Chloropyridine: Ipso-C (

  151 ppm) – Deshielded.

• 2-Bromopyridine: Ipso-C (

  143 ppm) – Moderately Deshielded.

• 2-Iodopyridine: Ipso-C (

  115-120 ppm) – Shielded (Upfield).

Key Insight: If your ipso-carbon signal appears "missing" or is buried in the aromatic region (

120 ppm) rather than downfield ( 150 ppm), you likely have the Iodide .

The Fluorine Fingerprint ( )

Fluorine (

F) is 100% abundant and spin-1/2. It splits carbon signals with massive coupling constants, acting as a built-in connectivity map.

Carbon Position relative to F	Coupling Constant ( )
Ipso ( )	230 – 280 Hz (Huge doublet)
Ortho ( )	15 – 25 Hz
Meta ( )	4 – 8 Hz
Para ( )	2 – 4 Hz

Part 5: Data Summary & Visualization

Table 1: Comparative Chemical Shifts (CDCl )

Note: Values are approximate (

0.5 ppm) and solvent-dependent.

Compound	H3 ( )	H6 ( )	C-2 (Ipso)	C-3	C-6
Pyridine	7.25	8.60	150.0	123.8	150.0
2-Fluoropyridine	6.95	8.20	164.0 (d)	109.5 (d)	147.8
2-Chloropyridine	7.30	8.35	151.4	124.0	149.8
2-Bromopyridine	7.45	8.30	142.8	128.0	150.1
2-Iodopyridine	7.75	8.40	118.5	135.5	150.5

Workflow Diagram: Assigning an Unknown Halopyridine

The following diagram outlines the logical flow for determining the position of a halogen substituent using NMR data.

Caption: Logic flow for structural assignment of halopyridines. Note the specific branch for Fluorine due to heteronuclear coupling and the Heavy Atom check for Iodine.

Electronic Effects Visualization

This diagram illustrates the competing electronic effects that define the chemical shifts.

Caption: The "Tug-of-War" between Nitrogen's withdrawal and Halogen's resonance donation defines the unique shielding patterns in halopyridines.

References

• Vícha, J., et al. (2020).[7] "Relativistic Heavy-Neighbor-Atom Effects on NMR Shifts: Concepts and Trends Across the Periodic Table." Chemical Reviews. Available at: [Link]

• Reich, H. J. (n.d.). "NMR Data: Coupling Constants." University of Wisconsin-Madison. Available at: [Link]

• Silverstein, R. M., et al. (2014). Spectrometric Identification of Organic Compounds. 8th Edition. Wiley. (Standard Reference Text).

• Chemical Instrumentation Facility. (n.d.). "NMR Coupling Constants." Iowa State University. Available at: [Link]

• Gottlieb, H. E., et al. (1997). "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." Journal of Organic Chemistry.

Sources

• 1. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. The Duke NMR Center Coupling constants [sites.duke.edu]
• 4. NMR Coupling Constants | Chemical Instrumentation Facility [cif.iastate.edu]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Strategic Selection: 4-Bromo vs. 4-Chloro Fluoropyridines in Medicinal Chemistry

Executive Summary

In the optimization of fluorinated pyridine scaffolds—ubiquitous in kinase inhibitors and CNS agents—the choice between 4-bromo-fluoropyridine and 4-chloro-fluoropyridine is rarely a simple matter of cost. While 4-chloro analogs offer significant raw material savings (often 30–50% cheaper), their lower reactivity profile demands specific catalytic systems. Conversely, 4-bromo analogs provide robust cross-coupling reactivity but introduce unique risks, specifically Lithium-Halogen Exchange (Li-X) induced "Halogen Dance" rearrangements.

This guide objectively compares these two synthons, providing the mechanistic grounding and experimental protocols required to select the correct starting material for your specific pathway.

Mechanistic Foundations

Bond Dissociation Energy (BDE) & Oxidative Addition

The fundamental differentiator is the carbon-halogen bond strength. In the context of an electron-deficient fluoropyridine ring, this difference dictates the barrier to oxidative addition with transition metals (Pd, Ni).

Feature	4-Bromo-Fluoropyridine	4-Chloro-Fluoropyridine	Impact
C-X BDE	~70 kcal/mol	~81 kcal/mol	Br oxidatively adds faster to Pd(0).
Electronic Bias	Moderate -withdrawing	Stronger -withdrawing	Cl makes the ring more electron-poor, slightly activating C2-F for SnAr.
Steric Profile	Larger (Van der Waals radius: 1.85 Å)	Smaller (Van der Waals radius: 1.75 Å)	Cl is a better bioisostere for methyl; Br is often too large for tight pockets.

The Fluorine Activation Effect

The presence of fluorine (highly electronegative,

) on the pyridine ring lowers the LUMO energy of the system.

• For 4-Cl: The fluorine substituent is essential to make the chloride reactive enough for standard Suzuki couplings without using exotic catalysts. A 4-chloropyridine is sluggish; a 2-fluoro-4-chloropyridine is significantly more reactive due to inductive activation.

• For 4-Br: The activation often makes the bromide too reactive, leading to potential homocoupling or instability during storage.

Reaction-Specific Analysis

Palladium-Catalyzed Cross-Coupling (Suzuki/Buchwald)

Verdict: Use 4-Bromo for speed/standard conditions; Use 4-Chloro for cost/selectivity, but requires electron-rich ligands.

• 4-Bromo: Reacts readily with standard Pd(PPh

  ) or Pd(dppf)Cl . Ideal for early-stage discovery where yield > cost.

• 4-Chloro: Often inert to Pd(PPh

  ) . Requires bulky, electron-rich phosphines (e.g., XPhos, SPhos, BrettPhos ) or N-heterocyclic carbene (NHC) ligands (e.g., Pd-PEPPSI ) to facilitate oxidative addition across the stronger C-Cl bond.

Lithiation and Functionalization

Verdict: This is the most critical divergence point.

• 4-Bromo (Lithium-Halogen Exchange): Treatment with n-BuLi results in rapid Li-Br exchange.

  • Risk:[1][2]Halogen Dance (HD). If the lithiated species is not trapped immediately, or if the temperature rises above -78 °C, the lithium can migrate to a more acidic position (often ortho to Fluorine), causing the bromine to migrate.

• 4-Chloro (Directed Ortho Metalation - DoM): The C-Cl bond is strong enough to resist Li-exchange at low temperatures. Instead, n-BuLi or LDA will perform deprotonation (DoM) adjacent to the directing group (F or Cl). This allows functionalization without losing the halogen handle.

Nucleophilic Aromatic Substitution (SnAr)

Verdict: The halogen modulates the rate of Fluorine displacement. In fluoropyridines, the Fluorine atom is typically the leaving group in SnAr reactions (due to Meisenheimer complex stabilization), not the Br or Cl.

• 4-Chloro: Being more electronegative than Br, Cl stabilizes the Meisenheimer intermediate more effectively, accelerating the displacement of a 2-Fluoro substituent.

• 4-Bromo: Slightly slower SnAr rates at the F-position compared to the Cl-analog.

Visual Decision Guides

Diagram 1: Selection Logic for MedChem Routes

Caption: Decision logic for selecting between 4-bromo and 4-chloro substrates based on catalytic availability and lithiation goals.

Diagram 2: The Halogen Dance Mechanism (4-Bromo Specific)

Caption: The "Halogen Dance" phenomenon common in bromo-fluoropyridines, leading to regioisomeric mixtures if temperature is uncontrolled.

Experimental Protocols

Protocol A: Selective Suzuki Coupling of 4-Chloro-Fluoropyridines

Use this protocol when exploiting the cost benefits of the chloride, utilizing the Buchwald "Generation 3" precatalysts.

Reagents:

• 4-Chloro-2-fluoropyridine (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• XPhos Pd G3 (1–2 mol%)

• K

  PO (2.0 equiv, 0.5 M aqueous)

• THF/Water (10:1)

Methodology:

• Setup: Charge a reaction vial with the 4-chloro-2-fluoropyridine, arylboronic acid, and XPhos Pd G3 catalyst. Evacuate and backfill with argon (3x).

• Solvent Addition: Add degassed THF and the aqueous K

  PO solution.

• Reaction: Stir vigorously at 60 °C for 2–4 hours. (Note: Bromides typically react at RT; Chlorides require mild heating even with G3 catalysts).

• Validation: Monitor by LCMS. The chloride peak (M+2 isotope pattern ~3:1) should disappear.

• Workup: Dilute with EtOAc, wash with brine, dry over Na

  SO .

Protocol B: Controlled Lithiation of 4-Bromo-Fluoropyridines (Avoiding the Dance)

Use this protocol to functionalize the C4 position via Li-Br exchange without triggering migration.

Reagents:

• 4-Bromo-3-fluoropyridine (1.0 equiv)

• n-Butyllithium (1.05 equiv, 2.5 M in hexanes)

• Electrophile (e.g., DMF, I

  ) (1.2 equiv)

• Anhydrous Toluene (Solvent choice is critical; Toluene suppresses dance better than THF).

Methodology:

• Cryogenic Setup: Cool a solution of 4-bromo-3-fluoropyridine in toluene to -78 °C strictly. Internal temperature monitoring is mandatory.

• Exchange: Add n-BuLi dropwise over 20 mins, ensuring internal temp never exceeds -70 °C.

• Trapping: Stir for exactly 15 mins at -78 °C. Do not allow to warm.

• Quench: Add the electrophile (dissolved in toluene) rapidly at -78 °C.

• Warming: Allow to warm to RT only after the electrophile has fully reacted (check by TLC aliquot quenched into MeOH).

Comparative Data Summary

Parameter	4-Bromo-2-Fluoropyridine	4-Chloro-2-Fluoropyridine
CAS Number	128073-16-5	34941-90-7
Approx. Cost (10g)	$	$
Suzuki Yield (Pd(PPh ) )	>90% (Standard)	<10% (No reaction)
Suzuki Yield (XPhos G3)	>95%	85–95%
Li-Exchange Rate	Fast (mins at -78°C)	Negligible (DoM preferred)
Stability	Light sensitive	Stable

References

• BenchChem. A Comparative Guide to Catalysts for Selective Cross-Coupling of 4-Bromo-2-chloro-6-iodopyridin-3-ol. Retrieved from

• Hartwig, J. F., et al. (2005).[3] "Distinct Mechanisms for the Oxidative Addition of Chloro-, Bromo-, and Iodoarenes to a Bisphosphine Palladium(0) Complex." Journal of the American Chemical Society.[4] Retrieved from

• Schlosser, M. (2005). "The Reactivity of 2-Fluoro- and 2-Chloropyridines toward Sodium Ethoxide." European Journal of Organic Chemistry.

• Schnürch, M., et al. (2016). "Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis." National Institutes of Health (PMC). Retrieved from

• Barrios-Landeros, F. (2022).[5] "C–Cl Oxidative Addition and C–C Reductive Elimination Reactions." Organometallics. Retrieved from [5]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. reddit.com [reddit.com]
• 3. Distinct Mechanisms for the Oxidative Addition of Chloro-, Bromo-, and Iodoarenes to a Bisphosphine Palladium(0) Complex with Hindered Ligands | The Hartwig Group [hartwig.cchem.berkeley.edu]
• 4. chem.pku.edu.cn [chem.pku.edu.cn]
• 5. researchgate.net [researchgate.net]

Unraveling the Fragmentation Fingerprint: A Technical Guide to the GC-MS Analysis of 4-Bromo-3-chloro-2,5,6-trifluoropyridine

For researchers, scientists, and drug development professionals engaged in the synthesis and analysis of complex heterocyclic compounds, understanding the structural elucidation of novel molecules is paramount. Gas Chromatography-Mass Spectrometry (GC-MS) stands as a cornerstone analytical technique, providing not only separation of volatile compounds but also invaluable structural information through fragmentation analysis. This guide provides an in-depth technical comparison of the anticipated Electron Ionization (EI) fragmentation patterns of 4-Bromo-3-chloro-2,5,6-trifluoropyridine, a polysubstituted pyridine with significant potential in medicinal chemistry and materials science. While direct spectral data for this specific molecule is not widely published, this guide will leverage established principles of mass spectrometry to predict its fragmentation behavior and compare it with simpler halogenated pyridines, offering a robust framework for its identification and characterization.

The Rationale of Fragmentation: Predicting the Molecular Breakdown

Electron Ionization (EI) is a "hard" ionization technique, meaning it imparts significant energy into the analyte molecule, leading to extensive and reproducible fragmentation.[1][2] This fragmentation is not random; it is governed by the relative strengths of the chemical bonds within the molecule and the stability of the resulting fragment ions.[3][4] For halogenated aromatic compounds, the fragmentation cascade is primarily dictated by the carbon-halogen bond energies. The general trend for bond dissociation energy is C-F > C-Cl > C-Br > C-I. Consequently, we can predict a hierarchical loss of halogens, starting with the most labile.

In the case of 4-Bromo-3-chloro-2,5,6-trifluoropyridine, the C-Br bond is the weakest, followed by the C-Cl bond, and finally the highly stable C-F bonds. Therefore, the initial and most prominent fragmentation events are expected to involve the loss of bromine and chlorine.

Predicted Fragmentation Pathway of 4-Bromo-3-chloro-2,5,6-trifluoropyridine

The following diagram illustrates the predicted primary fragmentation pathway for 4-Bromo-3-chloro-2,5,6-trifluoropyridine under electron ionization.

Caption: Predicted EI-MS fragmentation pathway for 4-Bromo-3-chloro-2,5,6-trifluoropyridine.

Comparative Analysis of Fragmentation Patterns

To contextualize the predicted fragmentation of our target molecule, it is instructive to compare it with simpler, related compounds.

Compound	Key Fragmentation Events	Characteristic Ions (m/z)	Rationale
2-Chloropyridine	Loss of Cl, Loss of HCN	[M-Cl]⁺, [M-HCN]⁺	Simple cleavage of the C-Cl bond and elimination of a stable neutral molecule from the aromatic ring.
2-Bromopyridine	Loss of Br, Loss of HCN	[M-Br]⁺, [M-HCN]⁺	Similar to 2-chloropyridine, but the C-Br bond is weaker, leading to a more abundant [M-Br]⁺ ion.
Pentafluoropyridine	Loss of F, Loss of CF₃	[M-F]⁺, [M-CF₃]⁺	The C-F bonds are very strong, resulting in a more stable molecular ion and fragmentation involving the loss of fluorine or a trifluoromethyl group.
4-Bromo-3-chloro-2,5,6-trifluoropyridine	Primary: Loss of Br, Loss of Cl Secondary: Loss of F, Ring Fragmentation	[M-Br]⁺, [M-Cl]⁺, [M-Br-Cl]⁺, [M-Br-Cl-F]⁺	The weaker C-Br and C-Cl bonds will cleave preferentially. Subsequent loss of the more stable fluorine atoms and fragmentation of the pyridine ring will be less favorable.[5][6]

The Isotopic Signature: A Definitive Identifier

A key feature in the mass spectra of compounds containing chlorine and bromine is the presence of characteristic isotopic patterns.

• Chlorine: Has two stable isotopes, ³⁵Cl and ³⁷Cl, in an approximate 3:1 natural abundance. This results in an "M+2" peak that is about one-third the height of the molecular ion peak for every chlorine atom present.[7]

• Bromine: Has two stable isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 natural abundance. This leads to a prominent "M+2" peak of nearly equal intensity to the molecular ion peak for each bromine atom.[7]

For 4-Bromo-3-chloro-2,5,6-trifluoropyridine, the molecular ion region will exhibit a complex cluster of peaks due to the combined isotopic contributions of both bromine and chlorine. The presence and relative intensities of the M, M+2, and M+4 peaks will provide definitive confirmation of the presence of one bromine and one chlorine atom in the molecule and its fragments.

Experimental Protocol for GC-MS Analysis

This section provides a robust, starting-point methodology for the analysis of 4-Bromo-3-chloro-2,5,6-trifluoropyridine. Optimization may be required based on the specific instrumentation used.

Sample Preparation

• Dissolution: Prepare a 1 mg/mL stock solution of the analyte in a high-purity volatile solvent such as dichloromethane or ethyl acetate.

• Dilution: Serially dilute the stock solution to a final concentration of 1-10 µg/mL for analysis.

• Internal Standard: For quantitative analysis, add an appropriate internal standard (e.g., a deuterated analogue or a compound with similar chemical properties but a different retention time) at a known concentration.

Gas Chromatography (GC) Conditions

• Injector: Split/splitless injector, operated in splitless mode for trace analysis or with a suitable split ratio for more concentrated samples.

• Injector Temperature: 250 °C.

• Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

• Column: A non-polar or medium-polarity capillary column, such as a 5% phenyl-methylpolysiloxane (e.g., HP-5ms, DB-5ms), is recommended.[8] A 30 m x 0.25 mm ID x 0.25 µm film thickness column is a common choice.

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Final hold: Hold at 280 °C for 5 minutes.

Mass Spectrometry (MS) Conditions

• Ionization Mode: Electron Ionization (EI).[1]

• Ionization Energy: 70 eV.[2]

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Mass Range: Scan from m/z 40 to 500.

• Solvent Delay: A solvent delay of 3-5 minutes is recommended to prevent filament damage from the solvent peak.

Caption: Experimental workflow for the GC-MS analysis of 4-Bromo-3-chloro-2,5,6-trifluoropyridine.

Conclusion

The GC-MS analysis of 4-Bromo-3-chloro-2,5,6-trifluoropyridine, while not explicitly detailed in the current literature, can be approached with a high degree of confidence through the application of fundamental mass spectrometry principles. The predicted fragmentation pattern, characterized by the sequential loss of bromine and chlorine, and further substantiated by the unique isotopic signatures of these halogens, provides a robust framework for its identification. The comparative analysis with simpler halogenated pyridines highlights the predictable nature of fragmentation based on bond strengths. The provided experimental protocol offers a solid starting point for researchers to obtain high-quality data for this and other novel polyhalogenated aromatic compounds. This guide serves as a testament to the power of predictive analysis in analytical chemistry, enabling scientists to navigate the structural elucidation of new chemical entities with greater efficiency and accuracy.

References

• GC/MS analysis (20 mg/l pyridine, pH 9, 750 W MW power level, 1 min... - ResearchGate. Available at: [Link]

• Almalki, W. A., Naguib, I. A., & Abdallah, O. Y. (2021). Eco-Friendly Direct GC–MS Method for Estimation of Niacin and Related Impurities Involving Pyridine in Food Supplements. Molecules, 26(15), 4585. Available at: [Link]

• Anhydrous pyridine for derivatization with MSTFA for GC-MS analysis. (2021). Reddit. Available at: [Link]

• Toxicological Profile for Pyridine. (1992). Agency for Toxic Substances and Disease Registry (ATSDR). Available at: [Link]

• Wang, J., et al. (2013). Electron ionization mass spectral fragmentation study of sulfation derivatives of polychlorinated biphenyls. International Journal of Molecular Sciences, 14(10), 20596–20608. Available at: [Link]

• Electron Ionization in GC-MS: The Gold Standard for Volatile Compound Analysis. (n.d.). LinkedIn. Available at: [Link]

• The molecule that gave the mass spectrum shown here contains a ha... - Pearson. (n.d.). Pearson+. Available at: [Link]

• Organic Compounds Containing Halogen Atoms. (2023). Chemistry LibreTexts. Available at: [Link]

• Electron Ionization. (2022). Chemistry LibreTexts. Available at: [Link]

• Aiken, A. C., et al. (2007). Elemental Analysis of Organic Species with Electron Ionization High-Resolution Mass Spectrometry. Analytical Chemistry, 79(22), 8350–8358. Available at: [Link]

• mass spectra - fragmentation patterns. (n.d.). Chemguide. Available at: [Link]

• Takhistov, V. V., & Pleshkova, A. P. (1977). Mass spectrometry of halogen-containing organic compounds. Russian Chemical Reviews, 46(4), 345–361. Available at: [Link]

• Quantitative Determination of Pyridine Content in Crustacean Tissues and Marine Sediments by Headspace Gas Chromatography/Tandem Mass Spectrometry (HS-GC-MS/MS). (2024). Taylor & Francis Online. Available at: [Link]

• Mass Spectrometry - Fragmentation Patterns. (2023). Chemistry LibreTexts. Available at: [Link]

• Mass Spectrometry Fragmentation Patterns – HSC Chemistry. (n.d.). Science Ready. Available at: [Link]

• Electron ionization and mass spectrometry. (2020). YouTube. Available at: [Link]

• Mass Spectrometry: Fragmentation. (n.d.). Available at: [Link]

• Mass Spectroscopy - Halo-isotopes | A Level Chemistry | EDEXCEL. (2019). YouTube. Available at: [Link]

• 4-bromo-2-chloro-6-(trifluoromethyl)pyridine (C6H2BrClF3N). (n.d.). PubChem. Available at: [Link]

• Mass-analyzed threshold ionization spectroscopy of pyridine. Structural distortion in the first excited state. (2002). Physical Chemistry Chemical Physics, 4(19), 4684-4690. Available at: [Link]

• GC-MS Evaluation of a Series of Acylated Derivatives of 3,4-Methylenedioxymethamphetamine. (n.d.). SciSpace. Available at: [Link]

Sources

• 1. Electron Ionization in GC-MS: The Gold Standard for Volatile Compound Analysis - MetwareBio [metwarebio.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. scienceready.com.au [scienceready.com.au]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-Bromo-3-chloro-2,5,6-trifluoropyridine

For researchers and professionals in drug development, the synthesis and handling of complex halogenated pyridine derivatives like 4-Bromo-3-chloro-2,5,6-trifluoropyridine are routine. However, the safe and compliant disposal of such reactive compounds is a critical aspect of laboratory safety and environmental responsibility that demands meticulous attention to detail. This guide provides a procedural framework for the proper disposal of 4-Bromo-3-chloro-2,5,6-trifluoropyridine, grounded in established safety protocols and regulatory compliance.

I. Immediate Safety and Hazard Assessment

Hazard Profile Summary:

Hazard Classification	Description	Precautionary Measures
Acute Toxicity	Harmful if swallowed, in contact with skin, or if inhaled.[1][2]	Avoid all direct contact, including inhalation of dust or vapors. Always handle within a certified chemical fume hood.
Skin Corrosion/Irritation	Causes skin irritation.[1][2]	Wear appropriate chemical-resistant gloves (e.g., nitrile, neoprene) and a lab coat.
Serious Eye Damage/Irritation	Causes serious eye irritation.[1][2]	Use chemical safety goggles or a face shield.
Respiratory Irritation	May cause respiratory irritation.[1][2]	Ensure adequate ventilation and handle exclusively in a chemical fume hood.

Causality of Hazards: The reactivity of halogenated pyridines stems from the electron-withdrawing nature of the halogen substituents and the nitrogen atom in the pyridine ring. This chemical structure can lead to adverse biological interactions upon exposure.

II. Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is non-negotiable when handling 4-Bromo-3-chloro-2,5,6-trifluoropyridine.

• Hand Protection: Wear double-layered chemical-resistant gloves. The outer glove should be resistant to halogenated organic compounds.

• Eye and Face Protection: Chemical safety goggles and a face shield are mandatory to protect against splashes.

• Body Protection: A flame-retardant lab coat should be worn over personal clothing.

• Respiratory Protection: All handling of the solid compound or its solutions must be performed in a certified chemical fume hood to prevent inhalation.[3]

Disposal Workflow Diagram

Caption: Workflow for the safe disposal of 4-Bromo-3-chloro-2,5,6-trifluoropyridine.

III. Step-by-Step Disposal Protocol

The disposal of 4-Bromo-3-chloro-2,5,6-trifluoropyridine must be managed as a hazardous waste stream, in strict adherence to local, state, and federal regulations, such as the Resource Conservation and Recovery Act (RCRA) in the United States.[4][5]

1. Waste Identification and Classification:

• This compound is classified as a halogenated organic waste.[6]

• Do not mix this waste with non-halogenated solvents or other waste streams to avoid creating larger volumes of hazardous waste and potential chemical incompatibilities.[6]

2. Waste Collection and Segregation:

• Designate a specific, clearly labeled waste container for "Halogenated Organic Waste."

• The container must be made of a material compatible with the chemical and be in good condition with a secure, tight-fitting lid.

• Never dispose of this chemical down the drain or in regular trash.[3]

3. Labeling:

• The waste container must be labeled with:

  • The words "Hazardous Waste"

  • The full chemical name: "4-Bromo-3-chloro-2,5,6-trifluoropyridine"

  • The specific hazards (e.g., "Toxic," "Irritant")

  • The date of accumulation

4. Storage:

• Store the sealed waste container in a designated, well-ventilated hazardous waste accumulation area.

• This area should be secure and have secondary containment to capture any potential leaks.

• Store away from incompatible materials such as strong acids, bases, and oxidizing agents.[7][8]

5. Professional Disposal:

• The ultimate disposal of 4-Bromo-3-chloro-2,5,6-trifluoropyridine must be handled by a licensed and certified hazardous waste disposal company.

• These vendors are equipped to transport and dispose of the chemical in a compliant manner, typically through high-temperature incineration.[4]

• Maintain all records of the waste disposal, including the hazardous waste manifest, as required by regulations.[9]

IV. Spill Management Protocol

In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and environmental contamination.

• Evacuate: Immediately evacuate all non-essential personnel from the spill area.

• Ventilate: Ensure the area is well-ventilated, but only if it is safe to do so without spreading the contaminant.

• Contain: If the spill is small and you are trained to handle it, contain the spill using an inert absorbent material like vermiculite, sand, or a commercial spill kit for chemical spills.[3][10] Do not use combustible materials like paper towels to absorb the chemical.

• Collect: Carefully collect the absorbed material using non-sparking tools and place it into a designated, sealed, and labeled hazardous waste container.

• Decontaminate: Decontaminate the spill area according to your laboratory's standard operating procedures for hazardous chemical spills.

• Report: Report the spill to your institution's Environmental Health and Safety (EHS) department.

Logical Relationship Diagram

Caption: Interdependencies in the safe disposal of hazardous chemical waste.

V. Conclusion: A Commitment to Safety and Compliance

The proper disposal of 4-Bromo-3-chloro-2,5,6-trifluoropyridine is not merely a procedural task but a fundamental component of responsible scientific practice. By understanding the inherent hazards, implementing robust safety protocols, and adhering strictly to regulatory requirements, researchers can ensure the safety of themselves, their colleagues, and the environment. Always consult your institution's EHS department and your designated hazardous waste disposal vendor for specific guidance tailored to your location and facilities.

References

• Chemical Label for 4-bromo-3-chloro-2,5,6-trifluoropyridine. (n.d.).

• Nipissing University. (2019, June 12). Hazardous Materials Disposal Guide. Retrieved from [Link]

• Sciencemadness Wiki. (2025, August 20). Proper disposal of chemicals. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Toxicological Profile for Pyridine. Retrieved from [Link]

• Safety Data Sheet. (2025, December 26). 5-Bromo-2-chloro-3-fluoropyridine.

• U.S. Environmental Protection Agency (EPA). (n.d.). 3-Bromo-4-chloro-2-(trifluoromethyl)pyridine Properties. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 4-Bromo-3-fluoropyridine. PubChem Compound Database. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3,6-Dibromo-4-chloro-2-(trifluoromethoxy)pyridine. PubChem Compound Database. Retrieved from [Link]

• University of Wisconsin-La Crosse. (2019, March). Appendix A: Disposal Procedures by Chemical. Retrieved from [Link]

• St. Olaf College. (n.d.). List of Incompatible Chemicals – Laboratory Safety. Retrieved from [Link]

• Lion Technology. (2025, April 25). RCRA Solid Waste Identification Explained [Video]. YouTube. Retrieved from [Link]

• Utah State University. (n.d.). Incompatible Chemicals. Office of Research Environmental Health and Safety. Retrieved from [Link]

• Louisiana State University. (n.d.). TABLE OF INCOMPATIBLE CHEMICALS. Retrieved from [Link]

• University of Cambridge. (n.d.). Incompatible chemicals. Department of Engineering Health & Safety. Retrieved from [Link]

• HAZWOPER OSHA. (2023, April 14). Recordkeeping and Reporting Requirements for Hazardous Waste Generators [Video]. YouTube. Retrieved from [Link]

• Triumvirate Environmental. (2024, July 23). Webinar: Hazardous and Universal Waste: Cradle-to-Grave, are you in compliance? [Video]. YouTube. Retrieved from [Link]

• J. J. Keller & Associates, Inc. (2024, January 10). RCRA Hazardous Waste Generator Training - Identification [Video]. YouTube. Retrieved from [Link]

• C&EN. (2024, August 30). C&EN Uncovered: Solvent Waste Levels, EPA Regulations, and Disposal [Video]. YouTube. Retrieved from [Link]

Sources

• 1. chemical-label.com [chemical-label.com]
• 2. 4-Bromo-3-fluoropyridine | C5H3BrFN | CID 2783174 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. PRODUCTION, IMPORT, USE, AND DISPOSAL - Toxicological Profile for Pyridine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. nipissingu.ca [nipissingu.ca]
• 7. Incompatible Chemicals | Office of Research Environmental Health and Safety | USU [research.usu.edu]
• 8. TABLE OF INCOMPATIBLE CHEMICALS [lsu.edu]
• 9. m.youtube.com [m.youtube.com]
• 10. store.apolloscientific.co.uk [store.apolloscientific.co.uk]